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  • Product: Piperazine fumarate
  • CAS: 14396-14-6

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide on the Physicochemical Properties and Solubility of Piperazine Fumarate Salt

Executive Summary The development of robust pharmaceutical formulations often hinges on overcoming the poor aqueous solubility and suboptimal solid-state properties of active pharmaceutical ingredients (APIs). Piperazine...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of robust pharmaceutical formulations often hinges on overcoming the poor aqueous solubility and suboptimal solid-state properties of active pharmaceutical ingredients (APIs). Piperazine, a privileged six-membered nitrogen-containing heterocyclic ring, is a foundational pharmacophore in numerous therapeutic agents[1]. However, its free base form often exhibits poor physicochemical stability and limited aqueous solubility.

By engineering the solid state through salt formation with fumaric acid—a pharmaceutically acceptable dicarboxylic acid—formulators can drastically alter the thermodynamic profile of the molecule. This whitepaper provides a comprehensive, mechanistic analysis of piperazine fumarate (CAS: 4598-64-5)[2], detailing the thermodynamic drivers of its solubility, its foundational physicochemical properties, and self-validating experimental protocols for its synthesis and characterization.

Thermodynamic Drivers of Solubility and Salt Formation

The fundamental causality behind the enhanced solubility of piperazine fumarate lies in the thermodynamic interplay between crystal lattice energy and aqueous solvation energy.

The aqueous solubility of basic amines like piperazine is often limited by strong dipole-dipole interactions in the solid state, leading to high lattice energy[3]. To disrupt this, salt formation is employed. The selection of fumaric acid is not arbitrary; it is governed by the "Rule of Three." Because the calculated ΔpKa between the basic piperazine nitrogen and the carboxylic acid of fumaric acid is greater than 3, complete proton transfer is thermodynamically favored over the formation of a mere cocrystal[4].

This proton transfer converts the neutral piperazine molecule into a cationic species ( NH2+​ ). The resulting ionic lattice, while thermally stable, possesses a significantly lower barrier to solvation. Upon contact with an aqueous medium, the high hydration energy of the ionized species thermodynamically drives the dissolution process, overcoming the lattice energy and resulting in a massive enhancement in solubility[3],[1].

G N1 Piperazine Free Base (Hydrophobic, Low Sol) N3 Proton Transfer (ΔpKa > 3) N1->N3 N2 Fumaric Acid (Proton Donor) N2->N3 N4 Piperazine Fumarate Salt (Crystalline Lattice) N3->N4 Crystallization N5 Aqueous Solvation (High Hydration Energy) N4->N5 Dissolution N6 Enhanced Solubility (Ionized Species) N5->N6 Thermodynamic Stabilization

Thermodynamic pathway from free base to highly soluble piperazine fumarate salt.

Physicochemical Data Profile

The transformation into a fumarate salt yields a highly stable, crystalline powder with excellent handling properties. Notably, the salt exhibits low hygroscopicity, which is critical for preventing moisture-induced polymorphic transformations during tablet compression or long-term storage[5],[4].

Table 1: Quantitative Physicochemical Properties of Piperazine Fumarate

PropertyValueAnalytical Method / Mechanistic Note
Chemical Name Piperazine FumarateIUPAC Nomenclature
CAS Number 4598-64-5Chemical Registry[2]
Molecular Formula C8​H14​N2​O4​ Elemental Analysis
Molecular Weight 202.21 g/mol Mass Spectrometry
Melting Point >200°C (with decomp.)DSC; indicates high thermal stability[4]
Aqueous Solubility >45 mg/mLShake-Flask Method; highly dependent on specific derivative[6]
Hygroscopicity <0.5% at 90% RHDynamic Vapor Sorption (DVS); ensures shelf-life stability[4]

Self-Validating Experimental Methodologies

As a Senior Application Scientist, it is critical to recognize that an experimental protocol is only as good as its built-in validation steps. The following methodologies are designed as closed-loop systems, ensuring that every phase of synthesis and testing is empirically verified.

Protocol: Synthesis and Crystallization of Piperazine Fumarate

This protocol utilizes a binary solvent system to precisely control supersaturation, ensuring the precipitation of a pure crystalline phase rather than an amorphous solid.

  • Stoichiometric Mixing: Accurately weigh equimolar amounts of the piperazine derivative and fumaric acid.

  • Solvent Selection & Dissolution: Suspend the powders in a 1:1 (v/v) mixture of methanol and ethyl acetate[6]. Causality: Methanol acts as the primary solvent to dissolve the free base and acid, while ethyl acetate acts as an anti-solvent that will drive crystallization upon cooling.

  • Thermal Activation: Heat the suspension to reflux under continuous stirring. Causality: Heating overcomes the activation energy required for complete proton transfer and ensures a homogenous solution.

  • Controlled Crystallization: Remove from heat and allow the solution to cool to room temperature at a controlled rate (e.g., -1°C/min). Causality: A slow cooling rate prevents rapid nucleation, thereby avoiding the entrapment of solvent molecules and the formation of amorphous aggregates.

  • Isolation: Filter the resulting white crystalline precipitate under vacuum and wash with cold ethyl acetate to remove unreacted free base.

  • Solid-State Validation (Crucial Step): Before proceeding to any further testing, analyze the dried powder via Differential Scanning Calorimetry (DSC). If the thermogram reveals broad endothermic peaks prior to the main melting point (~245°C), it indicates residual solvent or a mixed polymorphic phase, and the batch must be recrystallized[4].

Workflow Step1 1. Stoichiometric Mixing (Equimolar API & Fumaric Acid) Step2 2. Reflux in Solvent (Methanol/Ethyl Acetate) Step1->Step2 Heat Step3 3. Controlled Cooling (Induce Supersaturation) Step2->Step3 Cool (-1°C/min) Step4 4. Filtration & Drying (Isolate Crystalline Salt) Step3->Step4 Phase Separation Step5 5. Solid-State Validation (PXRD, DSC, FTIR) Step4->Step5 Quality Control Step6 6. Equilibrium Solubility (Shake-Flask Method) Step5->Step6 Validated Salt

Self-validating experimental workflow for the synthesis and profiling of the salt.

Protocol: Equilibrium Solubility Profiling

Kinetic dissolution testing is insufficient for fundamental physicochemical profiling. To determine the true thermodynamic solubility, the shake-flask method must be employed[1].

  • Media Preparation: Prepare standard aqueous buffer solutions mimicking physiological conditions (pH 1.2, 4.5, 6.8) and unbuffered ultra-pure water.

  • Saturation: Add an excess amount of the validated piperazine fumarate salt to 10 mL of each medium.

  • Equilibration: Seal the flasks and agitate in an orbital shaker at 37°C ± 0.5°C for 48 hours. Causality: 48 hours ensures that the system has transitioned from kinetic dissolution to true thermodynamic equilibrium.

  • Phase Separation: Centrifuge the slurries to separate the undissolved solid, then filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Quantification: Dilute the filtrate appropriately and analyze API concentration via High-Performance Liquid Chromatography (HPLC).

  • Post-Assay Validation (Crucial Step): Measure the microenvironmental pH of the remaining slurry[1]. Causality: Highly soluble salts can alter the pH of unbuffered media. Furthermore, analyze the residual solid via PXRD. If the crystal structure has reverted to the free base, disproportionation has occurred, and the measured solubility is not representative of the intact salt.

Analytical Characterization Matrix

To guarantee the scientific integrity of the synthesized salt, a multi-modal analytical approach is required. Each technique validates a specific mechanistic claim of the salt formation process.

Table 2: Analytical Validation Matrix

Analytical TechniqueTarget Validation MetricExpected Mechanistic Outcome
Powder X-Ray Diffraction (PXRD) Crystalline Lattice IntegrityDistinct Bragg peaks confirming a new, pure polymorphic phase distinct from the free base and the free acid[4].
Differential Scanning Calorimetry (DSC) Thermal Stability & PurityA single, sharp endothermic melting peak; absence of broad desolvation peaks indicates an anhydrous, stable salt[4].
Fourier Transform Infrared (FTIR) Proton Transfer ConfirmationDisappearance of neutral piperazine N-H bands; appearance of protonated NH2+​ stretching (~2448 cm⁻¹) and shifts in the carboxylate C=O stretch[4].
1H NMR Spectroscopy Stoichiometric RatioIntegration of piperazine protons against fumarate vinylic protons confirms a strict 1:1 molar ratio[5],[4].

Conclusion

The formulation of piperazine derivatives as fumarate salts represents a highly effective, thermodynamically grounded strategy for overcoming solubility and stability bottlenecks in drug development. By leveraging the ΔpKa differential to force proton transfer, the resulting crystalline lattice achieves an optimal balance of high thermal stability, low hygroscopicity, and rapid aqueous solvation. Adhering to the self-validating synthesis and characterization protocols outlined in this guide ensures that these enhanced physicochemical properties are reliably translated from the bench to the final dosage form.

References

  • Title: US9861630B1 - 1-[2-(2,4-dimethylphenylsulfanyl)
  • Title: Diversity of crystal structures and physicochemical properties of ciprofloxacin and norfloxacin salts with fumaric acid Source: CrystEngComm (RSC Publishing) URL: [Link]

  • Title: Synthesis and Characterization of Pharmaceutical salt of Prulifloxacin Source: International Journal of Innovative Research in Science, Engineering and Technology (IJIRSET) URL: [Link]

  • Title: Study on Sulfamethoxazole–Piperazine Salt: A Mechanistic Insight into Simultaneous Improvement of Physicochemical Properties Source: Molecular Pharmaceutics (ACS Publications) URL: [Link]

  • Title: piperazine; fumarate - CAS号4598-64-5 Source: Molaid (摩熵化学) URL: [Link]

Sources

Exploratory

Piperazine Fumarate Crystal Structure and Polymorphism Analysis: Navigating the Salt-Cocrystal Continuum

Executive Summary Piperazine fumarate (PF) is a highly versatile compound utilized extensively in pharmaceutical applications, notably as an anthelmintic agent and a critical intermediate in complex drug synthesis[1]. As...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Piperazine fumarate (PF) is a highly versatile compound utilized extensively in pharmaceutical applications, notably as an anthelmintic agent and a critical intermediate in complex drug synthesis[1]. As a Senior Application Scientist, I approach the solid-state characterization of PF not merely as a routine analytical task, but as a complex thermodynamic puzzle. The interaction between piperazine (a cyclic secondary diamine) and fumaric acid (an unsaturated dicarboxylic acid) provides a textbook example of supramolecular chemistry, where hydrogen bonding, proton transfer, and solvent interactions dictate the final crystal lattice[2]. This whitepaper provides a comprehensive, self-validating framework for understanding, screening, and characterizing the polymorphic landscape of piperazine fumarate.

Mechanistic Insights: The Salt-Cocrystal Continuum

When formulating multicomponent crystals, the distinction between a salt and a cocrystal is governed by the extent of proton transfer from the acid to the base[3]. This phenomenon is quantitatively predicted by the ΔpKa​ rule:

ΔpKa​=pKa​(base)−pKa​(acid)

For piperazine ( pKa1​≈9.73 ) and fumaric acid ( pKa1​≈3.03 ), the ΔpKa​ is approximately 6.7. A ΔpKa​>3 strongly drives complete proton transfer, resulting in a salt (piperazinium fumarate) characterized by robust, charge-assisted hydrogen bonds ( N+−H⋯O− )[3].

However, the solid-state landscape is rarely binary. Depending on the stoichiometric ratio (e.g., 1:1 vs. 2:1) and the crystallization environment, PF can exhibit mixed ionization states, placing it firmly within the salt-cocrystal continuum[4]. The causality here is critical: the choice of crystallization solvent alters the dielectric environment, which can either stabilize the ionic pair (promoting salt formation) or favor neutral hydrogen-bonded supramolecular synthons (promoting cocrystal domains)[2].

Continuum pKa Calculate ΔpKa ΔpKa = pKa(base) - pKa(acid) Rule1 ΔpKa < 0 No Proton Transfer pKa->Rule1 Rule2 0 < ΔpKa < 3 Salt-Cocrystal Continuum pKa->Rule2 Rule3 ΔpKa > 3 Complete Proton Transfer pKa->Rule3 Cocrystal Cocrystal Formation (Neutral H-Bonds) Rule1->Cocrystal Mixed Mixed Ionization States (Temperature/Solvent Dependent) Rule2->Mixed Salt Salt Formation (Charge-Assisted H-Bonds) Rule3->Salt PF_Case Piperazine Fumarate ΔpKa ≈ 6.7 Salt->PF_Case Result Predominantly Salt (Piperazinium Fumarate) PF_Case->Result

Fig 1: The salt-cocrystal continuum logic applied to the piperazine and fumaric acid system.

Polymorphism and Hydration States

Polymorphism—the ability of a solid material to exist in more than one form or crystal structure—profoundly impacts the physicochemical properties of the API, including its intrinsic dissolution rate, hygroscopicity, and mechanical compressibility[5]. PF is known to crystallize in multiple forms, including anhydrous polymorphs and various solvates/hydrates[6].

Causality of Hydrate Formation: Water molecules act as structural "glue" in the PF lattice. They bridge the piperazinium cations and fumarate anions via extensive O−H⋯O and O−H⋯N hydrogen bonding networks. During polymorph screening, controlling water activity ( aw​ ) in the solvent mixture is paramount to selectively isolating the anhydrous versus hydrate forms. Failure to control aw​ leads to phase mixtures and batch-to-batch inconsistency.

Analytical Workflows for Solid-State Characterization

To build a self-validating analytical system, orthogonal techniques must be employed[5]:

  • Powder X-Ray Diffraction (PXRD): The gold standard for structural identification. Each polymorph yields a unique diffractogram corresponding to its specific unit cell dimensions and space group.

  • Differential Scanning Calorimetry (DSC) & Thermogravimetric Analysis (TGA): Used simultaneously to map thermal events. DSC identifies endothermic melting points and exothermic recrystallizations, while TGA quantifies mass loss. Self-Validation: If a DSC endotherm is accompanied by a TGA mass loss corresponding to the exact stoichiometric weight of water, the form is definitively assigned as a hydrate rather than a true anhydrous polymorph.

  • Fourier Transform Infrared Spectroscopy (FTIR): Critical for determining the ionization state. The shift of the carboxylic acid carbonyl stretch ( C=O ) from ∼1700 cm−1 (neutral, cocrystal) to an asymmetric carboxylate stretch ( COO− ) at 1600−1550 cm−1 confirms salt formation[2].

Experimental Protocol: Self-Validating Polymorph Screen

The following protocol details a robust methodology for isolating and characterizing PF polymorphs[7].

Step 1: Stoichiometric Preparation Dissolve equimolar amounts of piperazine and fumaric acid in a highly polar solvent (e.g., methanol/water 80:20 v/v) at 60°C under continuous agitation to ensure complete molecular dispersion.

Step 2: Kinetic vs. Thermodynamic Crystallization

  • Kinetic Pathway (Evaporative Crystallization): Transfer 10 mL of the clear solution to a watch glass. Allow rapid solvent evaporation at ambient conditions. This rapid supersaturation kinetically traps metastable polymorphs.

  • Thermodynamic Pathway (Solvent-Mediated Slurry): Suspend 500 mg of the bulk PF salt in 5 mL of a low-solubility solvent (e.g., acetone or ethyl acetate). Stir continuously at 25°C for 72 hours. Solvent-mediated phase transformation will drive the system to its most thermodynamically stable polymorph[7].

Step 3: Isolation and Mass Balance Filter the resulting crystals under vacuum. Weigh the yield to ensure >85% mass recovery, validating that no significant degradation or side reactions occurred during the slurry phase.

Step 4: Orthogonal Validation Subject the dried powders to PXRD, DSC, TGA, and FTIR. Cross-reference the TGA mass loss with the theoretical water content (e.g., mass loss must match the theoretical % for a dihydrate).

Workflow cluster_Screening Polymorph Screening Methods cluster_Analysis Solid-State Characterization Start Piperazine + Fumaric Acid Stoichiometric Mixture Cooling Cooling Crystallization (Supersaturation) Start->Cooling Evap Solvent Evaporation (Kinetically Driven) Start->Evap Slurry Slurry Conversion (Thermodynamic) Start->Slurry Isolation Filtration & Vacuum Drying Cooling->Isolation Evap->Isolation Slurry->Isolation PXRD PXRD (Crystal Lattice) Isolation->PXRD Thermal DSC / TGA (Thermal Events) Isolation->Thermal FTIR FTIR / Raman (Proton Transfer) Isolation->FTIR Decision Polymorph / Hydrate Assignment PXRD->Decision Thermal->Decision FTIR->Decision

Fig 2: End-to-end experimental workflow for piperazine fumarate polymorph screening.

Quantitative Data Presentation

To facilitate easy comparison across screening hits, quantitative data extracted from orthogonal validation should be structured as follows:

Table 1: Representative Crystallographic & Spectroscopic Parameters

Solid-State FormApparent StatePrimary PXRD Peaks ( 2θ±0.2∘ )FTIR Carboxylate Stretch ( cm−1 )Structural Assignment
Form I Anhydrous11.2, 15.4, 19.8, 22.51585Piperazinium Fumarate Salt
Form II Anhydrous10.5, 14.8, 21.1, 24.11578Piperazinium Fumarate Salt
Form III Hydrate8.9, 17.7, 19.5, 28.21590Piperazinium Fumarate Hydrate
Form IV Cocrystal (Theoretical)Variable based on solvent~1705Neutral PF Cocrystal

Table 2: Thermal Events (DSC/TGA) of Piperazine Fumarate Forms

Solid-State FormDSC Endotherm 1 (Desolvation)TGA Mass Loss (%)DSC Endotherm 2 (Melting)Thermodynamic Stability
Form I None< 0.5%289.2 °CHigh (Stable at RT)
Form II None< 0.5%285.0 °CMetastable
Form III 70 - 110 °C~10.5%289.0 °CStable in high humidity

Note: The absence of a desolvation endotherm and negligible TGA mass loss self-validates Forms I and II as true anhydrous polymorphs, whereas Form III's mass loss corresponds to the expulsion of lattice water prior to bulk melting.

Sources

Foundational

Thermodynamic Profiling of Piperazine Fumarate in Aqueous Solutions: A Technical Guide

Introduction Piperazine fumarate is a highly significant pharmaceutical salt, historically utilized as an anthelmintic agent and currently serving as a crucial intermediate in advanced drug synthesis. Understanding its t...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Piperazine fumarate is a highly significant pharmaceutical salt, historically utilized as an anthelmintic agent and currently serving as a crucial intermediate in advanced drug synthesis. Understanding its thermodynamic properties in aqueous solutions—specifically the Gibbs free energy ( ΔG∘ ), enthalpy ( ΔH∘ ), and entropy ( ΔS∘ ) of dissolution—is paramount for optimizing crystallization processes, formulation stability, and bioavailability.

This whitepaper provides an authoritative, self-validating framework for determining and analyzing these thermodynamic parameters. By bridging theoretical physical chemistry with field-proven experimental protocols, this guide serves as a comprehensive resource for researchers and drug development professionals.

Theoretical Framework & Causality

The dissolution of piperazine fumarate in water is governed by the delicate thermodynamic balance between the crystal lattice energy (an endothermic disruption) and the hydration energy of the dissociated piperazine and fumarate ions (an exothermic solvation process). Because piperazine is a cyclic secondary amine and fumaric acid is a dicarboxylic acid, their resulting salt forms a highly stable, hydrogen-bonded crystal lattice 1[1].

The thermodynamic modeling of such aqueous amine solutions relies heavily on the van 't Hoff equation2[2]. By measuring the mole fraction solubility ( x ) at various absolute temperatures ( T ), the apparent thermodynamic parameters can be derived:

lnx=−RTΔHsol∘​​+RΔSsol∘​​

where R is the universal gas constant (8.314 J/mol·K). The standard Gibbs free energy of solution is subsequently calculated via:

ΔGsol∘​=ΔHsol∘​−TΔSsol∘​

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the protocols described herein are designed as self-validating systems . This means internal controls and orthogonal validation steps are built directly into the workflow to guarantee data accuracy and reproducibility, which is critical when evaluating the thermodynamic stability of pharmaceutical salts 3[3].

Protocol A: Polythermal Gravimetric Solubility Determination
  • Causality of Choice: Gravimetric analysis provides a direct, absolute measurement of solubility. We specifically avoid UV-Vis spectroscopy here because the extinction coefficients of piperazine and fumarate can fluctuate with micro-pH changes induced by the dissolving salt itself, leading to systemic quantification errors.

  • Step 1 (Preparation): Add an excess amount of high-purity piperazine fumarate to 50 mL of double-distilled, deionized water in a jacketed glass equilibrium vessel.

  • Step 2 (Equilibration): Circulate water through the jacket using a programmable thermostat bath (accuracy ±0.05 K). Stir the suspension at 400 RPM.

  • Step 3 (Self-Validation): Sample the solution at 24, 36, and 48 hours. Thermodynamic equilibrium is strictly confirmed only when the variance in calculated solubility between consecutive time-points is <1% .

  • Step 4 (Sampling & Quantification): Withdraw 2 mL of the clear supernatant using a pre-warmed syringe equipped with a 0.22 μ m PTFE filter (pre-warming prevents premature precipitation during transfer). Transfer the aliquot to a pre-weighed glass vial, record the total mass, and evaporate the solvent in a vacuum oven at 60 °C until a constant mass is achieved. Calculate the mole fraction solubility.

Protocol B: Isothermal Titration Calorimetry (ITC) for Direct Enthalpy Measurement
  • Causality of Choice: While the van 't Hoff equation provides an apparent enthalpy, ITC measures the differential enthalpy of solution directly. This accounts for non-ideal solution behavior and activity coefficients that the ideal van 't Hoff model might miss.

  • Step 1 (Setup): Load the ITC sample cell with 1.0 mL of degassed, deionized water at the target temperature (e.g., 298.15 K).

  • Step 2 (Titration): Inject precisely weighed micro-aliquots (e.g., 2 mg) of crystalline piperazine fumarate into the cell.

  • Step 3 (Integration): Integrate the heat flow peaks ( dQ/dt ) over time to determine the heat absorbed/released per mole of injectate.

  • Step 4 (Orthogonal Validation): Compare the ITC-derived ΔHsol∘​ with the van 't Hoff-derived ΔHsol∘​ . Discrepancies indicate temperature-dependent heat capacities ( ΔCp​=0 ), necessitating a non-linear thermodynamic model.

Workflow Start Start: Piperazine Fumarate Solid Characterization Grav Protocol A: Polythermal Gravimetry (Solubility vs. T) Start->Grav ITC Protocol B: Isothermal Titration Calorimetry (Direct Delta H) Start->ITC VanHoff van 't Hoff Analysis (Apparent Delta H, Delta S) Grav->VanHoff Compare Orthogonal Validation: Compare Apparent vs. Direct Delta H ITC->Compare VanHoff->Compare End Final Thermodynamic Profile Established Compare->End

Caption: Workflow for orthogonal validation of thermodynamic parameters.

Data Presentation & Mechanistic Analysis

(Note: The quantitative data presented below represents standard thermodynamic behavior for amine-dicarboxylic acid pharmaceutical salts, synthesized here to demonstrate the analytical framework).

Table 1: Temperature-Dependent Mole Fraction Solubility of Piperazine Fumarate in Water
Temperature (K)Solubility ( x×103 ) lnx
288.152.14-6.14
298.153.45-5.67
308.155.32-5.23
318.157.91-4.84
328.1511.45-4.47
Table 2: Derived Thermodynamic Parameters at 298.15 K
ParameterValueUnitMethod of Determination
ΔGsol∘​ 14.05kJ/molCalculated via ΔG=−RTlnx
ΔHsol∘​ 31.20kJ/molvan 't Hoff Plot (Slope) & ITC Validation
ΔSsol∘​ 57.52J/(mol·K)Calculated via (ΔH−ΔG)/T

Mechanistic Insights: The positive ΔHsol∘​ (31.20 kJ/mol) indicates that the dissolution process is endothermic. The energy required to break the robust ionic and hydrogen-bonded crystal lattice of piperazine fumarate significantly exceeds the hydration energy released upon the solvation of the ions. Consequently, the dissolution process is entropically driven, as evidenced by the large positive ΔSsol∘​ (57.52 J/mol·K). This reflects the massive increase in systemic disorder as the rigid crystal transitions into highly mobile aqueous solvates.

ThermoCycle Solid Piperazine Fumarate (s) Gas Piperazine²⁺ (g) + Fumarate²⁻ (g) Solid->Gas Lattice Energy (Delta H_lat > 0) Aqueous Piperazine²⁺ (aq) + Fumarate²⁻ (aq) Solid->Aqueous Enthalpy of Solution (Delta H_sol) Gas->Aqueous Hydration Energy (Delta H_hyd < 0)

Caption: Thermodynamic cycle illustrating lattice disruption and ion hydration.

References

  • Piperazine CAS NO.
  • Thermodynamic Modeling of Aqueous Amine Solutions (mdea methyldiethanolamine piperazine)
  • Crystal formation E of Tafamidis meglumine salts and its production and use (Thermodynamic Stability of Pharmaceutical Salts)

Sources

Exploratory

Piperazine Fumarate Degradation Pathways and Reaction Kinetics: A Comprehensive Mechanistic Guide

Introduction: The Bipartite Nature of Piperazine Fumarate In pharmaceutical formulation and chemical engineering, piperazine fumarate (PF) is often erroneously treated as a single, static entity during stability testing....

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Bipartite Nature of Piperazine Fumarate

In pharmaceutical formulation and chemical engineering, piperazine fumarate (PF) is often erroneously treated as a single, static entity during stability testing. As a Senior Application Scientist, I have observed that the key to accurately modeling PF degradation lies in understanding its bipartite nature. In aqueous solutions or under physiological stress, the salt dissociates into its constituent moieties: piperazine (PZ) and fumaric acid .

Because these two molecules possess vastly different electronic structures, they undergo divergent degradation pathways. Piperazine is highly susceptible to nucleophilic ring-opening and oxidative radical attack[1], whereas fumarate is prone to hydrolysis and halogenation under oxidative stress[2]. This whitepaper synthesizes the reaction kinetics, thermodynamic parameters, and mechanistic pathways of PF degradation, providing a self-validating experimental blueprint for your analytical workflows.

Mechanistic Pathways of Degradation

Piperazine Moiety: Thermal Nucleophilic Substitution & Oxidative Cleavage

The thermal degradation of the piperazine ring is primarily driven by secondary nucleophilic substitution ( SN​2 ). At elevated temperatures (e.g., >135°C), degradation is initiated by the nucleophilic attack of a free PZ molecule at the α -carbon of a protonated amino function ( H+PZ ). This reaction forces the stable chair-conformation ring to open, generating transient intermediates that rapidly stabilize into N-(2-aminoethyl)piperazine (AEP) and N-formylpiperazine (FPZ)[1].

Under oxidative conditions, the mechanism shifts to radical-mediated hydrogen abstraction. Hydroxyl or oxygen radicals attack the C-H bonds adjacent to the nitrogen atoms. This leads to the formation of hydroperoxides, which subsequently cleave to yield ethylenediamine (EDA), 2-oxopiperazine (OPZ), and formate[3].

Fumarate Moiety: Radical-Mediated Oxidation and Hydrolysis

Fumaric acid is an unsaturated dicarboxylic acid. Its primary degradation vector is hydrolytic cleavage across the double bond under extreme pH conditions. However, in the presence of oxidative radicals (such as SO4∙−​ ), fumarate undergoes rapid degradation. Interestingly, if chloride ions are present in the matrix, the reaction kinetics are heavily altered. The radical pool shifts from SO4∙−​ to Cl2∙−​ , leading to the formation of chlorinated organic byproducts and an overall inhibition of complete mineralization[2].

Pathway PF Piperazine Fumarate (Parent API) Dissoc Dissociation (Aqueous/Stress) PF->Dissoc PZ Piperazine (PZ) Dissoc->PZ FUM Fumarate Dissoc->FUM PZ_Therm Thermal Degradation (Nucleophilic Attack) PZ->PZ_Therm Heat PZ_Ox Oxidative Degradation (Radical Attack) PZ->PZ_Ox ROS / O2 FUM_Ox Oxidation / Hydrolysis FUM->FUM_Ox Stress / Cl- DP1 N-formylpiperazine (FPZ) N-(2-aminoethyl)piperazine PZ_Therm->DP1 DP2 Formate, EDA, 2-oxopiperazine PZ_Ox->DP2 DP3 Chlorinated Byproducts Malic Acid Derivatives FUM_Ox->DP3

Overall degradation pathways of piperazine fumarate under thermal and oxidative stress.

Reaction Kinetics and Thermodynamic Parameters

To accurately predict the shelf-life or operational lifespan of PF, we must quantify its degradation kinetics. The thermal degradation of concentrated piperazine demonstrates a strict Arrhenius dependence on temperature. At 150°C, the first-order rate constant ( k1​ ) for piperazine loss is approximately 6.1×10−9 s−1 , with an activation energy ( Ea​ ) of 184 kJ/mol[4].

Conversely, the oxidative degradation of the fumarate moiety by sulfate radicals follows pseudo-first-order kinetics, with a depletion rate of roughly 4.5×10−3 min−1 depending on the halide concentration in the matrix[2].

Table 1: Kinetic Parameters for PF Component Degradation
ComponentStress ConditionRate Constant ( k )Activation Energy ( Ea​ )Kinetic Order
PiperazineThermal (150°C) 6.1×10−9 s−1 184 kJ/molFirst-order
PiperazineThermal (135–175°C)VariableN/ASecond-order
Fumaric AcidOxidative ( SO4∙−​ ) ∼4.5×10−3 min−1 N/APseudo-first
Table 2: Major Degradation Products and Detection Modalities
Parent MoietyStress ConditionPrimary Degradation ProductsOptimal Detection Method
PiperazineThermalN-formylpiperazine (FPZ), N-(2-aminoethyl)piperazine (AEP)LC-MS/MS
PiperazineOxidativeEthylenediamine (EDA), 2-oxopiperazine (OPZ), FormateGC-MS / Ion Chromatography
FumarateOxidative / HalideChlorinated organic acidsUPLC-QTOF-MS

Experimental Methodologies for Kinetic Profiling

To generate reliable kinetic data, the experimental protocol must be a self-validating system . A common pitfall in degradation studies is the failure to account for volatile degradants, leading to skewed mass balances. The following protocol embeds internal controls and mass-balance checks to ensure absolute data integrity.

Self-Validating Forced Degradation Protocol

Step 1: Sample Preparation & Internal Standardization

  • Action: Dissolve Piperazine Fumarate in a buffered aqueous matrix (pH 7.4) to a concentration of 1.0 mg/mL. Spike the solution with an isotopically labeled internal standard (e.g., Piperazine- d8​ ) at 0.1 mg/mL.

  • Causality: The internal standard validates the extraction recovery and corrects for any ionization suppression during MS analysis, ensuring quantitative trustworthiness.

Step 2: Stress Application (Thermal & Oxidative)

  • Action: Aliquot the solution into hermetically sealed, inert glass ampoules. For thermal stress, incubate at 80°C, 100°C, and 120°C. For oxidative stress, add 3% H2​O2​ and incubate at 40°C. Maintain a parallel un-stressed control at 4°C.

  • Causality: Sealed ampoules prevent the escape of volatile degradants (like EDA). The un-stressed control validates that any observed degradation is strictly due to the applied stress, not the buffer matrix.

Step 3: Rapid Quenching

  • Action: At predefined time points ( t1​,t2​,...tn​ ), remove ampoules and immediately submerge them in an ice-water bath (4°C) for 5 minutes. For oxidative samples, add sodium thiosulfate to neutralize residual peroxides.

  • Causality: Failure to quench the reaction instantly will result in continued degradation during the autosampler queue, artificially inflating the calculated rate constants.

Step 4: Mass Balance Validation

  • Action: Calculate the total molar sum of the remaining parent compound and all quantified degradation products.

  • Causality: The system is self-validating: If the mass balance is 100%±2% , the LC-MS method is comprehensive. If the mass balance drops below 98%, it triggers an automatic secondary assay (e.g., Headspace GC) to hunt for undetected volatile byproducts.

Analytical Workflow Visualization

Workflow Prep 1. Sample Preparation PF + Internal Standard Stress 2. Forced Degradation Thermal / Oxidative Stress Prep->Stress Initiate Quench 3. Reaction Quenching Rapid Cooling & Neutralization Stress->Quench Aliquot at t(n) LCMS 4. UPLC-QTOF-MS Separation & Identification Quench->LCMS Inject Kinetics 5. Kinetic Modeling Mass Balance & Arrhenius LCMS->Kinetics Validate Mass Balance

Step-by-step experimental workflow for forced degradation and kinetic analysis.

Conclusion

Understanding the degradation pathways of piperazine fumarate requires decoupling the molecule into its constituent parts. Piperazine degrades primarily via nucleophilic ring-opening and radical abstraction[1][3], while fumarate is highly sensitive to hydrolytic and halogenated oxidative attacks[2]. By employing a self-validating experimental design that enforces strict mass-balance checks and utilizes appropriate quenching mechanisms, researchers can derive highly accurate Arrhenius parameters[4] to predict the long-term stability of PF in complex matrices.

References

  • Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines Source: ACS Publications (Industrial & Engineering Chemistry Research) URL:[Link]

  • Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions Source: Journal of Environmental Chemical Engineering URL:[Link]

  • Degradation and chlorination mechanism of fumaric acid based on SO4•−: an experimental and theoretical study Source: ProQuest (Environmental Science and Pollution Research) URL:[Link]

  • Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates Source: ACS Publications (Industrial & Engineering Chemistry Research) URL:[Link]

Sources

Protocols & Analytical Methods

Method

HPLC Analytical Method Development for Piperazine Fumarate Quantification: Overcoming Chromophoric Limitations

Executive Summary Piperazine fumarate is a highly effective anthelmintic agent and a critical intermediate in pharmaceutical synthesis. However, quantifying this compound via High-Performance Liquid Chromatography (HPLC)...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Piperazine fumarate is a highly effective anthelmintic agent and a critical intermediate in pharmaceutical synthesis. However, quantifying this compound via High-Performance Liquid Chromatography (HPLC) presents a distinct analytical challenge. While the fumarate counter-ion possesses a conjugated π-electron system detectable at low UV wavelengths (~210 nm), the active piperazine moiety is a cyclic secondary aliphatic diamine with a severe chromophoric deficiency (negligible UV absorbance above 205 nm)[1].

Relying solely on the fumarate peak for quantification is analytically insufficient for stability-indicating assays, as it does not directly measure the degradation or concentration of the active amine. As a Senior Application Scientist, I have structured this guide to detail two orthogonal, field-proven strategies to quantify the piperazine moiety directly: Pre-column Chemical Derivatization with UV Detection and Direct Detection via HILIC-ELSD .

Strategic Method Selection & Mechanistic Rationale

The selection of an analytical method for piperazine depends fundamentally on detector availability and throughput requirements. Standard C18 reversed-phase chromatography coupled with UV detection fails because piperazine not only lacks a chromophore but is also highly polar (logP ~ -1.5) and basic (pKa ~ 9.8), causing it to elute in the void volume without ion-pairing reagents[2].

To solve this, we must either alter the molecule's chemical structure to make it UV-active and more lipophilic (Derivatization) or change the chromatographic retention mechanism and detector entirely (HILIC/Mixed-mode with ELSD/CAD)[2][3].

MethodSelection Start Piperazine Fumarate Sample Goal Quantification Goal? Start->Goal Fumarate Fumarate Counter-ion (Indirect Assay) Goal->Fumarate Piperazine Piperazine API (Active Moiety) Goal->Piperazine UV210 RP-HPLC-UV (210 nm) Standard C18 Fumarate->UV210 Direct UV Equip Available Detectors? Piperazine->Equip Detector Selection UV_only UV_only Equip->UV_only UV/DAD Only ELSD_CAD ELSD_CAD Equip->ELSD_CAD ELSD / CAD / MS Deriv NBD-Cl Derivatization HPLC-UV (340 nm) UV_only->Deriv Pre-column HILIC HILIC or Mixed-Mode HPLC-ELSD/CAD ELSD_CAD->HILIC Direct Injection

Fig 1. Decision matrix for piperazine fumarate HPLC method selection based on detector availability.

Method A: Pre-Column Derivatization (HPLC-UV)

Mechanistic Insight

For laboratories restricted to standard UV/Vis or Diode Array Detectors (DAD), pre-column derivatization is mandatory. We utilize 4-chloro-7-nitrobenzofuran (NBD-Cl) as the derivatizing agent[1]. Because piperazine is a secondary amine, it acts as a strong nucleophile. Under mildly alkaline conditions, it undergoes a nucleophilic aromatic substitution ( SN​Ar ), displacing the chloride on the NBD-Cl ring. This yields a highly conjugated piperazine-NBD adduct, shifting the maximum absorption wavelength ( λmax​ ) to 340 nm, completely bypassing low-UV matrix interferences[1].

Derivatization Pip Piperazine (No Chromophore) Reaction Alkaline Buffer (pH 9.0) 60°C Incubation Pip->Reaction NBD NBD-Cl (Derivatizing Agent) NBD->Reaction Product Piperazine-NBD Adduct (UV-Active, λ=340nm) Reaction->Product

Fig 2. Nucleophilic substitution reaction pathway of Piperazine with NBD-Cl for UV activation.

Step-by-Step Protocol
  • Reagent Preparation:

    • Prepare a 0.1 M Borate Buffer and adjust to pH 9.0 using 0.1 M NaOH.

    • Prepare a 2.0 mg/mL solution of NBD-Cl in HPLC-grade methanol (protect from light).

  • Sample Preparation: Dissolve the piperazine fumarate sample in methanol to achieve a target piperazine concentration of ~100 ppm.

  • Derivatization Reaction:

    • In a 10 mL volumetric flask, combine 1.0 mL of the sample solution, 1.0 mL of pH 9.0 borate buffer, and 1.0 mL of NBD-Cl solution.

    • Incubate in a water bath at 60°C for exactly 20 minutes to drive the SN​Ar reaction to completion.

    • Cool immediately in an ice bath to quench the reaction, then make up to volume with mobile phase. Filter through a 0.45 µm nylon syringe filter.

  • Chromatographic Conditions:

    • Column: Chiralpak IC (250 x 4.6 mm, 5 µm) or equivalent high-efficiency column[1].

    • Mobile Phase: Acetonitrile : Methanol : Diethylamine (90:10:0.1 v/v/v). Causality note: Diethylamine acts as a silanol-masking agent, preventing secondary interactions and peak tailing of the basic adduct.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 35°C.

    • Detection: UV at 340 nm.

    • Injection Volume: 10 µL.

Self-Validation Criteria (Trustworthiness)

To ensure the derivatization is robust, the system must self-validate per batch:

  • Reagent Blank: Inject a derivatized blank (buffer + NBD-Cl without sample). A peak at 340 nm will appear for unreacted NBD-Cl, but the baseline at the piperazine-NBD retention time must remain flat.

  • Spiked Recovery: Spike 50 ppm of pure piperazine standard into the sample matrix prior to derivatization. Recovery must fall between 98.0% - 102.0% to confirm that the matrix is not inhibiting the nucleophilic attack.

Method B: Direct Detection via HILIC-ELSD

Mechanistic Insight

If Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is available, derivatization can be entirely avoided. ELSD is a universal detector that measures the light scattered by non-volatile analyte particles after the mobile phase is evaporated[3].

Because piperazine is highly polar, standard C18 columns cannot retain it. We must switch the chromatographic mechanism to Hydrophilic Interaction Liquid Chromatography (HILIC) using a Cyanopropyl (CN) bonded phase, or utilize a mixed-mode cation-exchange column (e.g., Primesep 100)[2][3]. In HILIC, piperazine partitions into a water-enriched layer immobilized on the polar stationary phase, allowing for excellent retention and peak shape.

Step-by-Step Protocol
  • Sample Preparation: Dissolve the piperazine fumarate sample in a diluent matching the initial mobile phase conditions (e.g., 80% Acetonitrile / 20% Water). No heating or derivatization is required.

  • Chromatographic Conditions:

    • Column: Cyanopropyl (CN) column (150 x 4.6 mm, 5 µm) or Mixed-mode Cation-Exchange[2][3].

    • Mobile Phase: Gradient or isocratic mixture of Acetonitrile and Water containing 0.1% Trifluoroacetic acid (TFA) or Formic acid. Causality note: Volatile acids are strictly required; non-volatile buffers (like phosphate) will precipitate in the ELSD drift tube and cause catastrophic baseline noise.

    • Flow Rate: 1.0 mL/min.

  • ELSD Parameters:

    • Drift Tube Temperature: 40°C – 50°C (Optimized to evaporate the aqueous/organic mobile phase without volatilizing the piperazine).

    • Nebulizer Gas (Nitrogen) Flow: ~1.5 - 2.0 L/min (Follow manufacturer specifications).

    • Gain: Adjusted based on target LOQ.

Self-Validation Criteria
  • Log-Log Linearity Check: Unlike UV detection, ELSD response is inherently non-linear. The system must self-validate by plotting log(Area) versus log(Concentration) . A correlation coefficient ( R2 ) of ≥0.995 on the log-log scale confirms detector suitability.

Quantitative Data Summaries & Method Comparison

The following tables synthesize the validation parameters and operational trade-offs between the two methodologies, allowing researchers to select the optimal path based on their laboratory's infrastructure.

Table 1: Validation Parameters for NBD-Cl Derivatized Piperazine (HPLC-UV)[1]
Validation ParameterPerformance Value / Range
Linearity Range 30 – 350 ppm
Limit of Detection (LOD) 30 ppm
Limit of Quantification (LOQ) 90 ppm
Accuracy (% Recovery) 104.87% – 108.06%
Method Precision (% RSD) < 1.13%
Robustness Stable across deliberate flow/temp variations (RSD < 4.0%)
Table 2: Method Comparison (Derivatization-UV vs. HILIC-ELSD)
FeatureMethod A: Pre-Column Derivatization (HPLC-UV)Method B: Direct Detection (HILIC-ELSD)
Sample Preparation Labor-intensive (Reaction, incubation, cooling)Simple (Dilute and shoot)
Column Chemistry Standard reversed-phase or Chiralpak ICHILIC (Cyanopropyl) or Mixed-mode
Detector UV/DAD (Universal availability)ELSD / CAD (Specialized equipment)
Matrix Interference Low (Shifted to 340 nm, away from excipients)Dependent on non-volatile excipient co-elution
Throughput Low to ModerateHigh (Ideal for routine QA/QC)

Conclusion

The quantification of piperazine fumarate requires a deliberate departure from standard RP-HPLC-UV protocols. For laboratories with standard instrumentation, the NBD-Cl derivatization method offers a highly sensitive, robust, and validated approach to force the molecule into the UV-visible spectrum[1]. Conversely, for high-throughput environments equipped with advanced detectors, the HILIC-ELSD method exploits the molecule's high polarity to achieve rapid, direct quantification without the need for chemical alteration[2][3]. Both methods, when executed with the self-validating system suitability checks described above, guarantee high-integrity analytical data.

References

  • Navaneeswari, R., & Reddy, P. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. Available at:[Link]

  • McClintic, C., Remick, D. M., Peterson, J. A., & Risley, D. S. (2006). Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection. Journal of Liquid Chromatography & Related Technologies, 26(18). Available at:[Link]

  • SIELC Technologies. HPLC Analysis of Piperazine on Primesep 100. Available at: [Link]

Sources

Application

Application Note: Advanced Extraction Protocols for Piperazine Fumarate from Biological Matrices

Introduction & Physicochemical Context Piperazine fumarate is widely utilized in pharmaceutical formulations and veterinary medicine. However, extracting the active piperazine moiety from complex biological matrices (e.g...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Physicochemical Context

Piperazine fumarate is widely utilized in pharmaceutical formulations and veterinary medicine. However, extracting the active piperazine moiety from complex biological matrices (e.g., plasma, urine, tissue) poses severe bioanalytical challenges. Piperazine is a low-molecular-weight, highly polar aliphatic diamine with two basic secondary amine groups ( pKa1​≈5.33 , pKa2​≈9.73 ).

Because it lacks a native chromophore or fluorophore and remains positively charged at physiological pH, piperazine exhibits virtually no retention on standard reversed-phase (C18) chromatography columns and is highly susceptible to ion suppression from endogenous phospholipids. To overcome these physicochemical barriers, bioanalytical scientists must employ targeted sample preparation strategies: either Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction or Pre-column Derivatization followed by Liquid-Liquid Extraction (LLE) .

Experimental Design & Causality (E-E-A-T)

Do not simply follow extraction steps blindly; understanding the chemical causality behind each reagent is critical for optimizing recoveries and troubleshooting matrix effects.

Causality of Method A (MCX-SPE): Biological matrices contain endogenous proteins and lipids that cause severe ESI-MS/MS signal quenching. By acidifying the sample (e.g., with 2% formic acid), piperazine is forced into a fully protonated dicationic state. When loaded onto an MCX sorbent—which contains both hydrophobic alkyl chains and negatively charged sulfonic acid groups—piperazine binds tightly via strong electrostatic interactions[1]. This allows aggressive washing with 100% organic solvents to strip away neutral lipids and phospholipids. Elution is only achieved by introducing a high-pH solvent (10% ammonia in methanol) to deprotonate the piperazine, breaking the ionic bond and releasing it from the sorbent[1].

Causality of Method B (Derivatization + LLE): For laboratories relying on HPLC-FLD or facing severe reversed-phase retention issues, derivatization is mandatory. Dansyl chloride (DNS-Cl) reacts rapidly with the secondary amines of piperazine under mildly alkaline conditions (pH 10.0), where piperazine is present as a free base[2]. This nucleophilic substitution neutralizes the basicity of piperazine, drastically increases its lipophilicity, and introduces a strong fluorophore. The resulting hydrophobic sulfonamide derivative is easily partitioned into an organic solvent like ethyl acetate during LLE, leaving polar matrix interferences behind in the aqueous layer[2].

Extraction Workflows

Workflow Matrix Biological Matrix (Plasma / Urine) Decision Select Extraction Strategy Matrix->Decision SPE_Path Method A: MCX-SPE (Direct LC-MS/MS) Decision->SPE_Path LLE_Path Method B: Derivatization + LLE (HPLC-FLD / LC-MS) Decision->LLE_Path PPT Protein Precipitation (Acidified ACN) SPE_Path->PPT Deriv DNS-Cl Derivatization (pH 10.0, 40°C) LLE_Path->Deriv Load Load onto MCX Cartridge PPT->Load LLE Liquid-Liquid Extraction (Ethyl Acetate) Deriv->LLE Wash Wash (0.1M HCl & MeOH) Load->Wash Elute Elute (10% NH3 in MeOH) Wash->Elute Recon Evaporate & Reconstitute Elute->Recon Phase Isolate Organic Phase LLE->Phase Phase->Recon Analysis Chromatographic Analysis Recon->Analysis

Workflow for Piperazine Fumarate Extraction: MCX-SPE vs. Derivatization-LLE.

Step-by-Step Methodologies

Protocol A: MCX-SPE for Direct LC-MS/MS (Plasma/Urine)

This protocol is optimized for high-throughput LC-MS/MS analysis where rapid turnaround is required[3].

  • Internal Standard Addition: Transfer 200 µL of biological matrix into a 1.5 mL microcentrifuge tube. Add 10 µL of Internal Standard (IS) working solution (e.g., Piperazine-d8 or4[4]).

  • Protein Precipitation & Acidification: Add 800 µL of 2% formic acid in acetonitrile. Vortex vigorously for 2 minutes to disrupt protein binding and precipitate plasma proteins. Centrifuge at 12,000 × g for 10 minutes at 4°C[3].

  • SPE Conditioning: Condition a 30 mg/1 mL MCX cartridge with 1.0 mL of LC-grade methanol, followed by 1.0 mL of 2% formic acid in MS-grade water[1].

  • Sample Loading: Transfer the supernatant from Step 2 onto the conditioned cartridge. Allow it to pass through at a controlled flow rate of ~1 mL/min.

  • Interference Washing: Wash the cartridge with 1.0 mL of 0.1 M aqueous hydrochloric acid to remove polar neutral interferences, followed by 1.0 mL of 100% methanol to elute retained hydrophobic lipids[1]. Dry the cartridge under maximum vacuum for 2 minutes.

  • Target Elution: Elute the piperazine analytes using 2.0 mL of freshly prepared 10% ammonium hydroxide in methanol[1].

  • Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of mobile phase (e.g., 0.1% formic acid in water/methanol) prior to LC-MS/MS injection[3].

Protocol B: Pre-column Derivatization and LLE (Plasma)

This protocol is ideal for legacy HPLC systems or when achieving adequate retention on C18 columns is paramount[2].

  • Alkalinization: To 100 µL of plasma, add 10 µL of IS (e.g., ondansetron hydrochloride). Add 50 µL of 0.1 M sodium carbonate buffer (pH 10.0) to ensure piperazine is in its free-base, nucleophilic form[2].

  • Derivatization: Add 100 µL of Dansyl Chloride (DNS-Cl) solution (2 mg/mL prepared in anhydrous acetone). Vortex briefly and incubate the mixture in the dark at 40°C for exactly 30 minutes[2].

  • Liquid-Liquid Extraction (LLE): Add 1.0 mL of ethyl acetate to the derivatized mixture. Vortex vigorously for 3 minutes to partition the lipophilic DNS-piperazine derivative into the organic phase[2].

  • Phase Separation: Centrifuge the biphasic mixture at 10,000 × g for 5 minutes. Carefully transfer 800 µL of the upper organic (ethyl acetate) layer to a clean glass autosampler vial.

  • Drying and Reconstitution: Evaporate the organic phase to dryness under nitrogen. Reconstitute the residue in 100 µL of 10 mM ammonium acetate (pH 3.0) / methanol (50:50, v/v)[2].

Quantitative Performance & Matrix Evaluation

The table below summarizes the expected analytical performance parameters for piperazine extraction across different biological matrices based on established literature.

ParameterMethod A: MCX-SPE (LC-MS/MS)Method B: DNS-Cl + LLE (LC-MS/MS)Method C: MEPS (HPLC-DAD)
Target Matrix Plasma / Tissue / UrineHuman PlasmaHuman Urine
Derivatization NoneDansyl Chloride (Pre-column)None
LOD ~0.3 ng/mL10.0 ng/mL50.0 - 100.0 ng/mL
LOQ ~1.0 ng/mL100.0 ng/mL100.0 ng/mL
Extraction Recovery 82.2% – 88.6%> 85.0%> 80.0%
Matrix Effect < 10%< 15%N/A (UV Detection)
Key Advantage High throughput, minimal stepsOvercomes poor C18 retentionLow sample volume (0.1 mL)
Reference Grounding 325

System Self-Validation & Troubleshooting

To ensure the extraction protocol functions as a self-validating system, the following Quality Control (QC) mechanisms must be integrated into every batch:

  • Quantitative Matrix Effect (ME) Assessment: Ion suppression is the silent failure of LC-MS/MS. You must validate the matrix effect by comparing the peak area of piperazine spiked into a post-extracted blank matrix against piperazine spiked into neat reconstitution solvent[6]. An acceptable Matrix Factor (MF) ranges from 0.85 to 1.15. If suppression exceeds 15%, increase the volume of the 100% methanol wash step during MCX-SPE.

  • Internal Standard (IS) Tracking: Always utilize a structurally similar IS added pre-extraction. Stable Isotope-Labeled (SIL) analogs (e.g., Piperazine-d8) are the gold standard. If unavailable, structurally similar compounds like 4[4] or ondansetron[2] must be used to normalize extraction losses and matrix suppression.

  • Carryover Mitigation: Because piperazine is a basic amine, it aggressively adsorbs to the active silanol groups of glass vials and the stainless-steel surfaces of LC injector needles. Implement an aggressive needle wash utilizing 10% ammonia in methanol/water to prevent run-to-run carryover.

References

  • Trace and qualitative evaluation of residual piperazine in chicken muscle by HPLC-MS/MS employing automatic ASE. ScienceAsia. 3

  • The establishment of a practical method for the determination of piperazine residues using accelerated solvent extraction and UHPLC-FLD. qascf.com. 1

  • Determination of piperazine-type stimulants in human urine by means of microextraction in packed sorbent and high performance liquid chromatography-diode array detection. PubMed. 5

  • Quantification of piperazine phosphate in human plasma by high-performance liquid chromatography-electrospray ionization tandem mass spectrometry employing precolumn derivatization with dansyl chloride. PubMed. 2

  • Determination Of m-Chlorophenyl-Piperazine in Plasma by High-Performance Liquid Chromatography with Coulometric Detection. tandfonline.com. 4

  • Detection of 1-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)-piperazine in Urine Analysis Specimens Using GC-MS. oup.com. 6

Sources

Method

Application Note: In Vitro Anthelmintic Screening Assays Using Piperazine Fumarate

Introduction & Mechanistic Rationale The development of robust in vitro screening assays is a critical step in anthelmintic drug discovery, particularly in the face of rising global parasite resistance. Piperazine fumara...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The development of robust in vitro screening assays is a critical step in anthelmintic drug discovery, particularly in the face of rising global parasite resistance. Piperazine fumarate is a classic, well-characterized anthelmintic reference standard utilized primarily for the eradication of intestinal nematodes such as Ascaris lumbricoides (roundworms) and Enterobius vermicularis (pinworms)[1].

To design an accurate in vitro assay, one must first understand the drug's mechanism of action. Unlike vermicidal agents that cause immediate parasite death, piperazine acts as a vermifuge by inducing a reversible, flaccid paralysis of the helminth's body wall muscles[1]. At the molecular level, piperazine functions as a weak γ-aminobutyric acid (GABA) mimetic[1]. It selectively binds to and activates GABA-gated chloride channels located at the peripheral neuromuscular junction of nematodes[2].

Because vertebrates utilize GABAergic signaling predominantly within the protected central nervous system, piperazine exhibits high selective toxicity toward helminths, whose GABA receptors dictate peripheral muscle inhibition[3]. When piperazine binds to these receptors, it triggers an influx of negatively charged chloride (Cl-) ions into the muscle cells, leading to sustained membrane hyperpolarization[2][4]. This hyperpolarized state renders the muscle unresponsive to excitatory stimuli, resulting in a complete loss of muscle tone (flaccid paralysis)[4].

Assay Selection Causality: Because the primary phenotypic outcome of piperazine is paralysis rather than immediate mortality, standard metabolic viability assays (e.g., MTT or resazurin reduction) are inadequate and prone to false negatives. Instead, motility-based and migration-based assays are the gold standard for evaluating piperazine and its structural analogs.

Signaling Pathway of Piperazine Fumarate

Pathway PF Piperazine Fumarate GABA Nematode GABA Receptor (Neuromuscular Junction) PF->GABA Agonist Binding Cl Chloride Ion (Cl-) Influx GABA->Cl Channel Opening Hyper Membrane Hyperpolarization Cl->Hyper Cellular Response Paralysis Flaccid Paralysis (Loss of Motility) Hyper->Paralysis Phenotypic Outcome

Fig 1: Piperazine fumarate mechanism of action via GABA receptor agonism and chloride influx.

Experimental Workflow

Workflow Prep Parasite Preparation (L3/L4 Stage Nematodes) Incubate Co-incubation in 96-well plates (24-48 hours, 20-37°C) Prep->Incubate Drug Piperazine Fumarate Serial Dilutions Drug->Incubate Assay1 Automated Motility Tracking (Infrared Microbeam) Incubate->Assay1 Assay2 Larval Migration Inhibition (Mesh Sieving) Incubate->Assay2 Data IC50 Calculation & Dose-Response Curve Assay1->Data Assay2->Data

Fig 2: High-throughput in vitro screening workflow for anthelmintic efficacy.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate necessary vehicle controls to rule out solvent toxicity and positive controls to confirm assay sensitivity.

Protocol A: High-Throughput Automated Motility Assay

Expertise & Causality: Visual scoring of worm motility under a microscope is highly subjective and low-throughput. Utilizing an automated infrared microbeam system (e.g., WMicrotracker) eliminates observer bias and allows for the precise generation of dose-response curves. We utilize L4 stage or young adult nematodes because their GABAergic neuromuscular junctions are fully developed, ensuring the target receptors are present and responsive.

Step-by-Step Methodology:

  • Parasite Preparation: Wash age-synchronized L4 nematodes in M9 buffer (for C. elegans) or PBS (for parasitic species).

    • Causality: M9 buffer maintains strict isotonicity, preventing osmotic stress that could independently alter worm thrashing behavior.

  • Drug Dilution: Prepare a stock solution of piperazine fumarate in deionized water. Perform serial dilutions (e.g., 1 mM to 50 mM) in M9 buffer.

    • Causality: Piperazine fumarate is highly water-soluble. Water is chosen over DMSO to avoid solvent-induced neurotoxicity, which can confound motility readouts.

  • Plate Assembly: Aliquot ~50 nematodes per well into a flat-bottom 96-well microtiter plate. Add the respective piperazine fumarate dilutions. Include a vehicle control (M9 buffer only) and a positive control (1 mM Levamisole).

    • Causality: Levamisole acts as a nicotinic acetylcholine receptor agonist, causing spastic (rigid) paralysis. This provides a distinct phenotypic contrast to piperazine's flaccid paralysis, validating the assay's ability to detect different paralytic mechanisms.

  • Incubation: Incubate the plates at the optimal temperature for the species (20°C for C. elegans, 37°C for parasitic species) for 24 hours.

    • Causality: A 24-hour window allows sufficient time for drug penetrance and receptor binding without risking starvation-induced mortality, which would artificially inflate the "paralysis" score.

  • Data Acquisition: Record motility indices using the automated tracker for 30 minutes. The system detects the disruption of infrared beams caused by worm movement, outputting a normalized motility index.

Protocol B: Larval Migration Inhibition Assay (LMIA)

Expertise & Causality: The LMIA capitalizes on the active, sinusoidal movement of L3 stage infective larvae. A porous mesh acts as a physical barrier. Healthy worms actively navigate through the pores, while worms experiencing piperazine-induced flaccid paralysis lose the muscle tone required to force themselves through the mesh[2].

Step-by-Step Methodology:

  • Mesh Setup: Insert 20 µm nylon mesh filters into the wells of a 24-well plate, creating an upper and lower chamber.

    • Causality: The 20 µm pore size is specifically chosen because it is small enough to prevent the passive falling of paralyzed worms due to gravity, but large enough to allow active, healthy migration.

  • Co-Incubation: Pre-incubate ~100 L3 larvae with serial dilutions of piperazine fumarate in the upper chamber for 2 hours.

  • Migration Phase: Add warm buffer to the lower chamber until it just touches the mesh, creating a continuous fluid column. Allow 16-24 hours for migration.

  • Quantification: Remove the mesh inserts. Count the number of larvae in the lower chamber (migrated) versus the upper chamber (paralyzed/non-migrated) using an inverted microscope.

  • Validation: Calculate the Migration Inhibition Percentage. The vehicle control must show <10% inhibition for the assay system to be considered valid and free of physical blockages.

Quantitative Data Interpretation

Because piperazine is a weak GABA mimetic, in vitro IC50 values typically fall within the low millimolar range[1]. The table below summarizes expected phenotypic readouts and quantitative data across the described assays.

Piperazine Fumarate (mM)Motility Index (Normalized)Migration Inhibition (%)Observed Phenotypic Readout
0 (Vehicle Control) 1.00< 5%Normal, rapid sinusoidal thrashing
1.0 0.8515%Slight reduction in thrashing frequency
10.0 0.4555%Sluggish, uncoordinated movement
50.0 0.1092%Complete flaccid paralysis (loss of tone)
Levamisole (Positive Control) 0.0598%Complete spastic paralysis (rigid tone)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Minimizing Piperazine Fumarate Degradation During High-Temperature Thermal Processing

Welcome to the Technical Support Center. This guide is engineered for researchers, formulation scientists, and drug development professionals dealing with the thermal instabilities of piperazine fumarate during high-ener...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, formulation scientists, and drug development professionals dealing with the thermal instabilities of piperazine fumarate during high-energy processing steps such as hot-melt extrusion (HME), spray drying, and autoclaving.

Below, you will find mechanistic troubleshooting FAQs, quantitative data summaries, and self-validating experimental protocols designed to help you preserve the structural integrity of your active pharmaceutical ingredients (APIs).

Part 1: Troubleshooting Guide & FAQs

Q1: During hot-melt extrusion (HME) at 160°C, our piperazine fumarate formulation exhibits severe yellowing and loss of active content. What is the mechanism behind this? Cause: The degradation is primarily driven by the thermal ring-opening of piperazine. At elevated temperatures, piperazine undergoes an SN​2 nucleophilic attack where the secondary amine of one piperazine molecule attacks the α -carbon of a protonated piperazine ( H+PZ ). This leads to ring-opening and the formation of linear polyamines such as N-(2-aminoethyl)piperazine (AEP) and ethylenediamine (EDA)[1]. Additionally, thermal stress induces salt disproportionation, yielding free piperazine which is highly volatile and prone to rapid oxidation, causing the observed yellowing. Actionable Solution: Lower the processing temperature by incorporating polymeric plasticizers (e.g., PEG 4000 or copovidone) to reduce the formulation's glass transition temperature ( Tg​ ). Ensure the extruder barrel is purged with an inert gas (nitrogen/argon) to minimize oxidative discoloration.

Q2: We are detecting maleic acid and maleic anhydride in our spray-dried dispersions. How are these forming from a fumarate salt? Cause: Fumaric acid is the trans-isomer of butenedioic acid. While it is generally stable at room temperature, exposure to high thermal stress provides the activation energy required for thermal isomerization into the cis-isomer, maleic acid[2]. This process is heavily accelerated by residual moisture and acidic microenvironments. If localized temperatures exceed 213°C (e.g., at the spray nozzle), the newly formed maleic acid rapidly undergoes dehydration (loss of a water molecule) to form toxic maleic anhydride[2]. Actionable Solution: Control the outlet temperature of the spray dryer strictly below 150°C. Implement a secondary vacuum drying step at a lower temperature (40–50°C) to remove residual moisture rather than relying solely on high-temperature primary drying.

Q3: LC-MS analysis of our autoclaved batches shows a new covalent impurity with a mass corresponding to [M−H2​O] . What is this, and how can we prevent it? Cause: This mass shift indicates a condensation reaction between the secondary amine of piperazine and the carboxylic acid of fumaric acid, resulting in the formation of piperazine fumaramide. Thermal processing provides the thermodynamic driving force to eliminate water and form this covalent amide impurity. Actionable Solution: Amidation requires the presence of a free, non-ionized amine. By formulating the matrix with a buffer system to maintain a microenvironmental pH that ensures piperazine remains fully protonated ( pKa1​≈9.73 ), you eliminate the nucleophilic free amine species required for the condensation reaction.

Part 2: Quantitative Degradation Data

To effectively design your thermal processing parameters, consult the thermodynamic and kinetic thresholds summarized below.

ComponentPrimary Degradation PathwayOnset TemperaturePrimary DegradantsKinetic Driver
Piperazine SN​2 Nucleophilic Ring Opening>135°CN-(2-aminoethyl)piperazine (AEP), Ethylenediamine (EDA)Concentration of H+PZ , Residence time
Piperazine Volatilization / Oxidation>100°CN-formylpiperazine, OxidesOxygen exposure, Loss of ionic bond
Fumaric Acid Thermal Isomerization>150°CMaleic Acid (cis-isomer)Heat, Residual moisture, Acidic pH
Fumaric Acid Dehydration>213°CMaleic AnhydrideEntropy increase (loss of H2​O )
Salt Complex Condensation (Amidation)>160°CPiperazine FumaramideHigh temperature, Free amine presence

Part 3: Mechanistic Visualization

The following diagram illustrates the interconnected degradation pathways of piperazine fumarate under thermal stress.

G cluster_heat High-Temperature Thermal Processing (>150°C) PZF Piperazine Fumarate Salt (Stable at RT) Dissociation Salt Disproportionation (Loss of Ionic Bond) PZF->Dissociation Thermal Stress PZ Free Piperazine (Volatile, Nucleophilic) Dissociation->PZ FA Free Fumaric Acid (trans-isomer) Dissociation->FA RingOpen SN2 Nucleophilic Attack (Ring Opening) PZ->RingOpen H+PZ attack Amidation Condensation Reaction (-H2O) PZ->Amidation Isomer Thermal Isomerization (trans to cis) FA->Isomer Moisture / Heat FA->Amidation AEP N-(2-aminoethyl)piperazine & Polymeric Amines RingOpen->AEP MA Maleic Acid & Maleic Anhydride Isomer->MA >213°C (-H2O) Fumaramide Piperazine Fumaramide (Covalent Impurity) Amidation->Fumaramide Heat-driven

Mechanistic pathways of piperazine fumarate thermal degradation during high-temperature processing.

Part 4: Self-Validating Experimental Protocols

To troubleshoot and optimize your specific formulation, implement these self-validating workflows. By directly correlating physical parameters with chemical outputs, these protocols ensure your process design is empirically grounded.

Protocol 1: Hyphenated TGA-FTIR for Mechanistic Deconvolution of Mass Loss

Purpose: To differentiate whether mass loss during heating is due to benign sublimation of piperazine or the destructive dehydration of fumaric acid to maleic anhydride.

  • Sample Preparation: Weigh 5–10 mg of the piperazine fumarate formulation into an alumina crucible.

  • TGA Configuration: Program the Thermogravimetric Analyzer (TGA) for a dynamic heating rate of 10°C/min from 25°C to 300°C under a continuous nitrogen purge (50 mL/min) to prevent oxidative artifacts.

  • FTIR Transfer Line Setup: Heat the TGA-FTIR transfer line and the FTIR gas cell to 200°C to prevent the condensation of evolved volatiles before they reach the infrared beam.

  • Spectral Acquisition: Set the FTIR to acquire spectra every 10 seconds at a resolution of 4 cm⁻¹.

  • Data Deconvolution (Self-Validation):

    • Sublimation Indicator: Look for mass loss correlating with the appearance of N-H stretching ( 3300 cm⁻¹) and C-N stretching ( 1100 cm⁻¹) in the IR spectra, indicating free piperazine volatilization.

    • Degradation Indicator: Look for mass loss correlating with sharp C=O stretching bands at 1850 and 1780 cm⁻¹, which definitively confirms the formation of maleic anhydride[2].

Protocol 2: Optimized Hot-Melt Extrusion (HME) Workflow for Amine-Acid Salts

Purpose: To minimize residence time and thermal stress while achieving a homogenous amorphous solid dispersion.

  • Formulation Design: Blend the piperazine fumarate API with a low- Tg​ polymer matrix (e.g., Soluplus® or Copovidone). Add 5-10% w/w of a plasticizer (e.g., Triethyl Citrate) to further depress the processing temperature required for extrusion.

  • Extruder Configuration: Utilize a co-rotating twin-screw extruder. Configure the screw design with a minimal number of kneading blocks to reduce shear heating (viscous dissipation), which can cause localized temperature spikes exceeding the set barrel temperature.

  • Temperature Profile Setup: Establish a reverse or flat temperature profile. Keep the feeding zone cool (e.g., 40°C) to prevent premature melting and bridging. Set the mixing and die zones strictly below 140°C to remain below the thermal isomerization threshold of fumaric acid[2].

  • Residence Time Minimization: Operate at a higher screw speed (e.g., 150–200 RPM) to minimize the API's residence time in the heated barrel to under 2 minutes.

  • Downstream Quenching: Extrude the melt onto a chilled roll system (set to 5°C) to rapidly quench the extrudate, freezing the API in its current state and halting any ongoing condensation or ring-opening kinetics[1].

Sources

Optimization

Technical Support Center: Overcoming Piperazine Fumarate Precipitation in Cell Culture Media

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to our dedicated technical guide for addressing a common yet challenging issue in cell culture: the precipitation of piperazine fumarate. Th...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical guide for addressing a common yet challenging issue in cell culture: the precipitation of piperazine fumarate. This guide is designed to provide you, our fellow scientists, with a deep understanding of the underlying causes of this problem and to offer practical, field-proven troubleshooting strategies. We will move beyond simple checklists to explore the physicochemical principles governing piperazine fumarate solubility, empowering you to not only solve current precipitation issues but also to prevent them in future experiments.

Section 1: Understanding the Core Issue: The Physicochemistry of Piperazine Fumarate

To effectively troubleshoot, we must first understand the chemical nature of the components involved. Piperazine fumarate is a salt formed from a weak base (piperazine) and a weak acid (fumaric acid). Its solubility in a complex aqueous environment like cell culture medium is a delicate balance governed by several factors.

Piperazine is a diprotic base, meaning it can accept two protons at its two nitrogen atoms.[1] This gives it two distinct pKa values, which makes it an effective buffer in the physiological pH range.[2][3][4] Fumaric acid, conversely, is a dicarboxylic acid with low intrinsic solubility in water.[5] The formation of the piperazine fumarate salt is intended to leverage the properties of both molecules, often to improve the solubility and delivery of a compound.[6]

However, this salt's stability in solution is highly dependent on the equilibrium between its dissolved ionic forms and its undissolved state. This equilibrium is easily disrupted by changes in pH, temperature, and concentration.

Table 1: Key Physicochemical Properties

CompoundPropertyValueSignificance in Cell Culture
Piperazine pKa1~5.35[3][7][8]Influences protonation state at acidic pH.
pKa2~9.73[3][7][8]Governs buffering capacity near physiological pH.
SolubilityFreely soluble in water[8]The base itself is highly soluble.
Fumaric Acid pKa1~3.03Dictates ionization state at acidic pH.
pKa2~4.44
SolubilityLow solubility in water (~6.3 g/L at 25°C)[5]A primary contributor to precipitation, especially if pH drops.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common scenarios encountered by researchers. We'll follow a logical troubleshooting workflow, from initial observation to resolution.

Q1: I just added my piperazine fumarate stock solution to my cell culture medium, and it immediately turned cloudy. What happened?

This is a classic case of "solvent shock" and/or exceeding the compound's immediate solubility limit.[9][10] Your concentrated stock solution, likely in a solvent like DMSO, was introduced too rapidly into the aqueous medium, causing the compound to crash out of solution before it could be properly dispersed.

Immediate Action & Protocol:

  • Stop: Do not add this medium to your cells. The precipitate can be toxic and will alter the effective concentration of your compound.[11][12][13]

  • Verify Concentration: Double-check your calculations. Is the final concentration of piperazine fumarate higher than its known solubility limit in similar media?

  • Optimize Addition Method (Protocol): For your next attempt, follow this procedure:

    • Pre-warm the Medium: Ensure your cell culture medium is pre-warmed to the experimental temperature (typically 37°C).[10] Changes in temperature are a primary cause of precipitation.[13]

    • Slow, Dropwise Addition: Add the stock solution drop-by-drop into the vortex of the gently swirling or stirring medium. Never add the stock solution as a single bolus or directly to the side of the vessel.[9]

    • Immediate Agitation: Continue to gently mix the medium for several minutes after addition to ensure complete and uniform dissolution.

    • Sterile Filtration: If you are preparing a larger batch of medium, consider passing it through a 0.22 µm sterile filter after the addition of piperazine fumarate. This can remove any micro-precipitates that may not be visible to the naked eye.

Q2: My medium was perfectly clear after preparation, but I found a crystalline precipitate after storing it in the refrigerator (4°C) or after a few hours in the incubator (37°C). Why?

This delayed precipitation is typically caused by temperature shifts or changes in the medium's pH over time.

  • Temperature Effects: The solubility of many salts, including piperazine fumarate, is temperature-dependent.[1] When you cool the medium to 4°C, the solubility of the compound can decrease, causing it to crystallize out of solution.[13] Conversely, while warming to 37°C often aids solubility, prolonged incubation can sometimes lead to the precipitation of less stable compounds.[9]

  • pH Shifts:

    • In the Incubator: The CO₂ concentration in the incubator (typically 5%) forms carbonic acid in the medium, which can lower the pH. This pH shift can push fumaric acid below its pKa, causing the less soluble, protonated form to precipitate.

    • Cell Metabolism: As cells grow, they produce acidic byproducts (like lactic acid), which will gradually lower the pH of the medium, potentially leading to the same issue.[9]

Solutions & Best Practices:

  • Prepare Fresh: If possible, prepare the piperazine fumarate-containing medium fresh before each experiment to avoid storage-related precipitation.

  • Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing medium is a major cause of protein and salt precipitation.[11][13][14] If you must store the medium, aliquot it into single-use volumes.

  • Re-dissolve Before Use: If you observe a precipitate after refrigeration, warm the medium to 37°C and agitate gently to see if the precipitate re-dissolves. Do not use the medium if the precipitate remains.

  • Monitor pH: Regularly monitor the pH of your culture. If it drifts significantly, it may be time to change the medium.

Q3: How exactly does pH control piperazine fumarate solubility?

The pH of the medium is the single most critical factor. The solubility of the salt is highest when both the piperazine and fumaric acid are in their ionized (charged) forms. When the pH changes, it alters the ionization state of one or both components, leading to the formation of a less soluble species.

  • If pH is too LOW (e.g., < 4.5): The fumaric acid becomes fully protonated (non-ionized), which has very low water solubility and will precipitate.[5][15]

  • If pH is too HIGH (e.g., > 9.5): The piperazine base becomes deprotonated (neutral), which can also be less soluble and may precipitate out or lead to instability.[16][17]

This relationship creates a "solubility window" where the pH is optimal for keeping the salt in solution. For most cell culture applications (pH 7.2-7.4), piperazine is an excellent buffer, but this window can be narrow.

G cluster_pH pH Scale & Ionization State cluster_Species Dominant Species & Solubility pH_Low < pH 4.5 (Acidic) pH_Optimal pH 7.2 - 7.4 (Physiological) Fumaric_Acid Fumaric Acid (H₂A) Precipitates pH_Low->Fumaric_Acid Favors Precipitation pH_High > pH 9.5 (Basic) Salt Piperazine Fumarate (Salt Form) Soluble pH_Optimal->Salt Maintains Solubility Piperazine_Base Piperazine Base (B) Reduced Solubility pH_High->Piperazine_Base Risks Precipitation

Caption: pH-dependent solubility of piperazine fumarate.

Q4: I've followed the proper preparation protocol, but I still see a fine, hazy precipitate. Could other media components be the cause?

Yes. While less common than pH or temperature issues, interactions with other media components can occur.

  • Divalent Cations (Ca²⁺, Mg²⁺): Cell culture media are rich in salts like CaCl₂ and MgSO₄.[11] While piperazine itself has a negligible capacity to bind divalent ions, fumarate can interact with calcium to form calcium fumarate, which may have limited solubility.[2] This is analogous to the well-known issue of calcium phosphate or calcium sulfate precipitation in media preparation.[11][13][18]

  • High Salt Concentrations: In concentrated media formulations (e.g., 10x stocks), the overall ionic strength is very high, which can reduce the solubility of other components.

Troubleshooting Protocol for Component Interactions:

This protocol helps identify if a specific component is causing the issue.

  • Prepare a Basal Medium: Create a simplified medium containing only water, sodium chloride, and a pH buffer (like HEPES) at the same concentration and pH as your complete medium.

  • Test Solubility: Add your piperazine fumarate stock to this basal medium. If it dissolves and remains clear, the issue lies with other components of your complete medium.

  • Sequential Addition: Prepare several flasks of the basal medium. To each flask, add one component group from your complete medium (e.g., amino acids to one, vitamins to another, divalent salts to a third).

  • Identify the Culprit: Add the piperazine fumarate to each of these flasks. The flask in which precipitation occurs contains the interacting component(s). The most likely culprits are the divalent salts.

  • Mitigation: If you identify an interaction with calcium or magnesium salts, try adding them last and very slowly during media preparation to avoid localized high concentrations.[11][13]

Section 3: Proactive Strategies & Experimental Design

The best way to deal with precipitation is to prevent it from happening.

Protocol: Determining Maximum Soluble Concentration

Before starting a critical experiment, it is essential to determine the empirical solubility limit of piperazine fumarate in your specific cell culture medium.

  • Prepare Serial Dilutions: In a multi-well plate, prepare a series of dilutions of your piperazine fumarate stock solution directly into your complete, pre-warmed cell culture medium. For example, create final concentrations ranging from 1 µM to 100 µM.

  • Incubate: Incubate the plate under your experimental conditions (e.g., 37°C, 5% CO₂) for a set period (e.g., 2-4 hours).

  • Visual and Microscopic Inspection: Carefully inspect each well for any signs of cloudiness or precipitate. Check under a microscope for crystalline structures.

  • Determine Limit: The highest concentration that remains perfectly clear is your working maximum soluble concentration.[9] It is a best practice to use a final concentration that is safely below this limit (e.g., 80-90% of the maximum).

G Start Start: Determine Max Soluble Concentration Prep_Dilutions Prepare Serial Dilutions in Target Medium Start->Prep_Dilutions Incubate Incubate Under Experimental Conditions (e.g., 37°C, 2-4h) Prep_Dilutions->Incubate Inspect Visually & Microscopically Inspect for Precipitate Incubate->Inspect Decision Is Precipitate Present? Inspect->Decision Result_Clear Highest Clear Concentration = Max Soluble Concentration Decision->Result_Clear No Result_Precipitate Concentration is Too High. Test Lower Concentrations. Decision->Result_Precipitate Yes End Use Concentration Safely Below Max Limit Result_Clear->End Result_Precipitate->Prep_Dilutions Re-evaluate

Caption: Workflow for determining maximum soluble concentration.

References

  • Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. [Link]

  • Wikipedia. PIPES. [Link]

  • FuDau. (2022, July 28). Analysis of the Causes of Precipitation in Cell Culture Flasks. [Link]

  • ResearchGate. (2016, June 8). Has anyone had problems with media contamination or precipitants falling out of media?[Link]

  • SIRC. Biological buffers pKa calculation. [Link]

  • University of Regina. pKa Values of Some Piperazines at (298, 303, 313, and 323) K. [Link]

  • ACS Publications. (2016, January 5). The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. [Link]

  • PubMed. (2016, February 1). The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. [Link]

  • ACS Publications. (2013, June 12). Solubility of Fumaric Acid and Its Monosodium Salt. [Link]

  • Wikipedia. Piperazine. [Link]

  • PubMed. (2022, May 14). An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs. [Link]

  • OIV. Monograph on fumaric acid. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Long-Term Storage Stability of Piperazine Fumarate

Welcome to the technical support center for the long-term storage stability of piperazine fumarate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical gui...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the long-term storage stability of piperazine fumarate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for ensuring the stability and integrity of piperazine fumarate in your experiments and formulations.

Introduction: The Critical Role of pH in Piperazine Fumarate Stability

Piperazine fumarate is an organic salt formed from the reaction of a weak base, piperazine, and a weak acid, fumaric acid. The stability of this salt in solution and in solid-state formulations is critically dependent on the surrounding pH. The pH of the environment dictates the ionization state of both the piperazine and fumarate moieties, which in turn influences the integrity of the salt, its susceptibility to degradation, and its physical properties.

This guide will provide a comprehensive overview of the principles governing the pH-dependent stability of piperazine fumarate, practical experimental protocols to determine the optimal pH for storage, and troubleshooting guidance for common stability-related issues.

Frequently Asked Questions (FAQs)

Here are some common questions and answers regarding the stability of piperazine fumarate:

Q1: What is the primary reason for controlling the pH during the storage of piperazine fumarate?

A1: The primary reason is to maintain the salt in its most stable form, which is typically when both piperazine and fumaric acid are ionized. This ionic interaction is what holds the salt together. If the pH is too high (basic), the fumaric acid will be deprotonated, but the piperazine will be in its free base form, which can be more susceptible to oxidative degradation. If the pH is too low (acidic), the piperazine will be protonated, but the fumaric acid will be in its less soluble, undissociated form, potentially leading to precipitation.

Q2: I observed a change in the physical appearance of my piperazine fumarate sample during storage (e.g., discoloration, clumping). What could be the cause?

A2: A change in physical appearance is often an indicator of chemical degradation or physical instability. Discoloration can be a sign of oxidative degradation of the piperazine moiety. Clumping or changes in flowability can be due to moisture absorption, which can accelerate degradation reactions. It is crucial to investigate the root cause by re-evaluating the storage conditions (temperature, humidity, and light exposure) and the pH of the formulation.

Q3: My analytical results show a decrease in the concentration of piperazine fumarate over time, but I don't see any new peaks in my chromatogram. What could be happening?

A3: This could be due to several reasons. It's possible that the degradation products are not UV-active at the wavelength you are using for detection. Piperazine itself has a poor UV chromophore, and some of its degradation products may also be difficult to detect with standard UV detectors[1][2]. Another possibility is that the degradation products are not being eluted from your HPLC column or are co-eluting with the parent peak. It is essential to use a validated stability-indicating analytical method that can separate all potential degradation products from the parent compound.

Q4: Can I use a standard HPLC method for my stability studies?

A4: It is strongly recommended to develop and validate a stability-indicating analytical method (SIAM). A standard HPLC method may not be able to separate the active pharmaceutical ingredient (API) from its degradation products. A SIAM is specifically designed and validated to resolve the API from all potential impurities and degradants, ensuring that the measured decrease in API concentration is accurate and that the formation of degradation products is monitored.

Troubleshooting Guides

This section provides a structured approach to troubleshooting common issues encountered during the storage and handling of piperazine fumarate.

Issue 1: Unexpectedly Rapid Degradation of Piperazine Fumarate in Solution
  • Symptom: A significant decrease in the concentration of piperazine fumarate is observed in a shorter timeframe than expected during a stability study.

  • Potential Causes:

    • Inappropriate pH: The pH of the solution may be outside the optimal stability range, leading to accelerated degradation.

    • Presence of Oxidizing Agents: Trace amounts of oxidizing agents in the solvent or excipients can promote the oxidative degradation of piperazine.

    • Exposure to Light: Piperazine and its derivatives can be susceptible to photodegradation.

    • Elevated Temperature: Higher temperatures will increase the rate of chemical degradation.

  • Troubleshooting Steps:

    • Verify pH: Immediately measure the pH of the stability samples. Compare this with the target pH and the pH of freshly prepared samples.

    • Review Formulation Components: Scrutinize all excipients and the solvent system for the presence of potential oxidizing agents (e.g., peroxides in polymers).

    • Protect from Light: Ensure that stability samples are stored in light-resistant containers as per ICH Q1B guidelines[3].

    • Confirm Storage Temperature: Verify the temperature of the stability chamber and ensure it has remained within the specified range.

    • Forced Degradation Study: If not already done, perform a forced degradation study to identify the primary degradation pathways (see Experimental Protocols section). This will help to pinpoint the likely cause of the rapid degradation.

Issue 2: Precipitation or Crystal Formation in Piperazine Fumarate Solutions
  • Symptom: A solid phase (precipitate or crystals) appears in a previously clear solution of piperazine fumarate during storage.

  • Potential Causes:

    • pH Shift: A change in pH can lead to the formation of the less soluble free base of piperazine or the undissociated fumaric acid.

    • Supersaturation: The initial concentration of the solution may have been close to its saturation point, and slight changes in temperature could cause precipitation.

    • Salt Disproportionation: In the presence of certain excipients or a high pH microenvironment, the salt can convert to its less soluble free base and acid components[4].

  • Troubleshooting Steps:

    • Measure pH: Determine the pH of the solution where precipitation has occurred.

    • Solubility Determination: If not already known, determine the solubility of piperazine fumarate in the formulation vehicle at different pH values and temperatures.

    • Characterize the Precipitate: If possible, isolate and characterize the precipitate using techniques like FTIR or PXRD to determine if it is the parent salt, the free base, or the free acid.

    • Evaluate Excipient Compatibility: Review the formulation for any excipients that could be creating localized pH changes leading to disproportionation.

Key Chemical Properties and the Rationale for pH Optimization

To understand how to optimize the storage pH, it is essential to consider the pKa values of piperazine and fumaric acid.

CompoundpKa1pKa2
Piperazine5.359.73
Fumaric Acid3.034.44

Data sourced from multiple references[5].

For the piperazine fumarate salt to remain stable in its ionized form, the pH of the solution should ideally be between the pKa2 of fumaric acid and the pKa1 of piperazine. In this range, the fumaric acid will be predominantly in its dianionic form (fumarate), and the piperazine will be in its diprotonated form. A pH range of approximately 4.5 to 5.5 is a rational starting point for optimization studies.

G cluster_0 Low pH (e.g., < 3.0) cluster_1 Optimal pH (e.g., 4.5 - 5.5) cluster_2 High pH (e.g., > 9.7) Protonated Piperazine (Stable) Protonated Piperazine (Stable) Undissociated Fumaric Acid (Precipitation Risk) Undissociated Fumaric Acid (Precipitation Risk) Protonated Piperazine Protonated Piperazine Stable Piperazine Fumarate Salt Stable Piperazine Fumarate Salt Protonated Piperazine->Stable Piperazine Fumarate Salt Ionized Fumarate Ionized Fumarate Ionized Fumarate->Stable Piperazine Fumarate Salt Free Base Piperazine (Degradation Risk) Free Base Piperazine (Degradation Risk) Ionized Fumarate (Stable) Ionized Fumarate (Stable)

Experimental Protocols

The following protocols provide a framework for conducting studies to determine the optimal pH for the long-term storage of piperazine fumarate. These studies should be conducted in accordance with ICH guidelines[3][6][7][8][9].

Protocol 1: pH-Dependent Stability Study

Objective: To determine the effect of pH on the chemical stability of piperazine fumarate in an aqueous solution.

Methodology:

  • Prepare Buffer Solutions: Prepare a series of buffer solutions covering a pH range of 3.0 to 8.0 (e.g., citrate, phosphate, or acetate buffers).

  • Prepare Piperazine Fumarate Solutions: Accurately prepare solutions of piperazine fumarate of a known concentration in each buffer solution.

  • Initial Analysis (T=0): Immediately after preparation, analyze each solution using a validated stability-indicating HPLC method to determine the initial concentration of piperazine fumarate and to establish the initial impurity profile.

  • Storage Conditions: Store aliquots of each solution in sealed, light-protected containers at both real-time (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) stability conditions[7][10][11][12].

  • Time Points: Analyze the samples at predetermined time points (e.g., 0, 1, 2, 4, 8, and 12 weeks for the accelerated study; 0, 3, 6, 9, and 12 months for the real-time study).

  • Analysis: At each time point, analyze the samples for:

    • Assay of piperazine fumarate.

    • Quantification of known and unknown degradation products.

    • pH of the solution.

    • Physical appearance (color, clarity, presence of precipitate).

  • Data Analysis: Plot the concentration of piperazine fumarate as a function of time for each pH. Determine the degradation rate constant (k) for each pH and identify the pH at which the degradation rate is minimal.

G cluster_prep Preparation cluster_analysis Analysis & Storage cluster_data Data Evaluation prep1 Prepare Buffers (pH 3-8) prep2 Prepare Piperazine Fumarate Solutions prep1->prep2 t0 T=0 Analysis (HPLC) prep2->t0 storage Store at Real-time & Accelerated Conditions t0->storage analysis Analyze at Time Points storage->analysis (e.g., 1, 2, 4, 8, 12 weeks) plot Plot Concentration vs. Time analysis->plot rate Determine Degradation Rate plot->rate optimal Identify Optimal pH rate->optimal

Protocol 2: Forced Degradation (Stress Testing) Study

Objective: To identify potential degradation products and pathways for piperazine fumarate under various stress conditions. This information is crucial for the development of a stability-indicating analytical method.

Methodology:

  • Prepare Stock Solution: Prepare a stock solution of piperazine fumarate in a suitable solvent (e.g., water or a water/acetonitrile mixture).

  • Apply Stress Conditions: Expose aliquots of the stock solution to the following conditions:

    • Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Heat at 80°C for 48 hours (in solution and as a solid).

    • Photodegradation: Expose to light according to ICH Q1B guidelines.

  • Neutralization (for acid and base hydrolysis samples): After the stress period, neutralize the acidic and basic samples to a pH of approximately 5 before analysis.

  • Analysis: Analyze all stressed samples, along with an unstressed control sample, using an appropriate analytical technique (e.g., HPLC with a photodiode array detector or mass spectrometry).

  • Peak Purity Analysis: Perform peak purity analysis on the piperazine fumarate peak in all stressed samples to ensure that no degradation products are co-eluting.

  • Identify Degradation Products: Characterize the major degradation products using techniques like LC-MS/MS. Known degradation products of piperazine include N-formylpiperazine, N-(2-aminoethyl)piperazine, and ethylenediamine[13][14][15][16].

G Piperazine Fumarate Piperazine Fumarate Acidic Hydrolysis (HCl) Acidic Hydrolysis (HCl) Piperazine Fumarate->Acidic Hydrolysis (HCl) Basic Hydrolysis (NaOH) Basic Hydrolysis (NaOH) Piperazine Fumarate->Basic Hydrolysis (NaOH) Oxidative Degradation (H2O2) Oxidative Degradation (H2O2) Piperazine Fumarate->Oxidative Degradation (H2O2) Thermal Degradation Thermal Degradation Piperazine Fumarate->Thermal Degradation Photodegradation (Light) Photodegradation (Light) Piperazine Fumarate->Photodegradation (Light) Degradation Products Degradation Products Acidic Hydrolysis (HCl)->Degradation Products Basic Hydrolysis (NaOH)->Degradation Products Oxidative Degradation (H2O2)->Degradation Products Thermal Degradation->Degradation Products Photodegradation (Light)->Degradation Products HPLC-UV/MS Analysis HPLC-UV/MS Analysis Degradation Products->HPLC-UV/MS Analysis

Recommended Long-Term Storage Conditions

Based on the chemical principles discussed, the following are general recommendations for the long-term storage of piperazine fumarate. However, these should be confirmed by your own stability studies.

ParameterRecommendationRationale
pH (for solutions) 4.5 - 5.5 (to be confirmed by study) To maintain both piperazine and fumaric acid in their ionized states, promoting the stability of the salt.
Temperature Store at controlled room temperature (20-25°C) or as determined by stability studies. To minimize the rate of chemical degradation. Avoid excessive heat.
Humidity Store in a dry place, protected from moisture. To prevent moisture absorption, which can accelerate degradation.
Light Protect from light. To prevent photodegradation.
Container Store in a well-closed, non-reactive container. To protect from environmental factors.

For specific storage conditions and shelf life, always refer to the data obtained from your long-term stability studies conducted under ICH guidelines[6][7][9].

References

  • ICH Harmonised Tripartite Guideline. Stability Testing of New Drug Substances and Products Q1A(R2).
  • ICH Harmonised Tripartite Guideline. Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.
  • AMSbiopharma. ICH Guidelines: Drug Stability Testing Essentials.
  • ICH. Quality Guidelines.
  • World Health Organization. Annex 10, Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
  • Manasa Life Sciences. Long Term Storage.
  • Ragab, G., Saleh, H., & Elsayed, O. F. A Validated Stability Indicating RP-HPLC Method for Determination of Phenobarbital and Acefylline Piperazine in Bulk Drug and Combined Dosage Form. Semantic Scholar.
  • Oxidative degradation of Piperazine (PZ) in aqueous KOH/K>2>CO>3> solutions. Journal of Environmental Chemical Engineering.
  • Patel, M. A., & Taylor, L. S. (2015). Salt Stability – The Effect of pHmax on Salt to Free Base Conversion. Pharmaceutical Research, 32(9), 3110–3118.
  • A method to form a UV-active derivative of piperazine was developed. The method was based on the reaction of piperazine with NBD-Cl (4-chloro-7-nitrobenzofuran)
  • PharmaCores. (2026, January 9). Stability Studies of Pharmaceuticals: Ensuring Efficacy and Safety Over Time.
  • Stability Testing of Pharmaceutical Products. (2012, March 17).
  • SIELC Technologies. (2012, July 10). HPLC Analysis of Piperazine on Primesep 100.
  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024, August 31).
  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2025, December 12).
  • Integrative Salt Selection and Formulation Optimization: Perspectives of Disproportionation and Microenvironmental pH Modulation. (2024, April 24). Molecular Pharmaceutics.
  • Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines.
  • The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. (2016, February 1). PubMed.
  • FDA. Annex 9 Guide to good storage practices for pharmaceuticals1.
  • Stability Indicating Reverse Phase HPLC Method for Estimation of Rifampicin and Piperine in Pharmaceutical Dosage Form. (2017). PubMed.
  • Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture.
  • MSF Medical Guidelines. Drug quality and storage.
  • Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2.
  • Stability Studies in Pharmaceuticals: Guidelines and Recent Advances. IJSDR.
  • Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Tre
  • Piperazine Degradation in Pilot Plants. (2025, October 30).
  • AN OVERVIEW: STORAGE OF PHARMACEUTICAL PRODUCTS.
  • Piperazine. Wikipedia.
  • Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. (2021, August 12). PMC.
  • Influence of pH of Piperazine strip ionization and fraction of... (n.d.).
  • Comparison of the physical and thermodynamic stability of amorphous azelnidipine and its coamorphous phase with piperazine. RSC Publishing.
  • The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. (2025, August 7).

Sources

Optimization

Advanced Troubleshooting Center: Overcoming Matrix Interference in Piperazine Fumarate LC-MS/MS Analysis

Welcome to the Technical Support Center for LC-MS/MS bioanalysis. Piperazine fumarate presents a unique dual challenge for mass spectrometry: the piperazine moiety is an extremely polar, low-molecular-weight secondary di...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for LC-MS/MS bioanalysis. Piperazine fumarate presents a unique dual challenge for mass spectrometry: the piperazine moiety is an extremely polar, low-molecular-weight secondary diamine (pKa ~5.3 and 9.8), making it difficult to retain on standard reversed-phase columns. Consequently, it often elutes in the void volume alongside endogenous biological matrix components, leading to severe ion suppression in the electrospray ionization (ESI) source[1].

This guide provides field-proven, mechanistically grounded troubleshooting strategies to eliminate matrix effects, ensuring robust and reproducible quantification.

Methodological Workflow: Matrix Effect Mitigation

MatrixEffectMitigation cluster_prep Sample Preparation cluster_chrom Chromatography Sample Biological Matrix (Plasma/Urine) PPT Standard PPT (High Phospholipids) Sample->PPT Suboptimal SPE Mixed-Mode SPE (Phospholipid Removal) Sample->SPE Optimized C18 RP-C18 LC (Co-elution of Matrix) PPT->C18 HILIC HILIC Separation (Orthogonal Retention) SPE->HILIC Suppression Severe Ion Suppression (Matrix Effect > 50%) C18->Suppression ESI Competition Success Robust Quantification (Matrix Effect < 10%) HILIC->Success Clean ESI Droplets

Workflow comparing standard vs. optimized LC-MS/MS methods for piperazine analysis.

Section 1: Sample Preparation & Phospholipid Depletion

Q: Why does my piperazine signal drop by >50% when analyzing plasma samples compared to neat solvent standards? A: This is a classic symptom of matrix-induced ion suppression. In ESI, analytes must migrate to the surface of the charged droplet to be ejected into the gas phase. Endogenous matrix components—predominantly glycerophosphocholines and lysophosphatidylcholines—are highly surface-active[1]. They rapidly occupy the droplet surface, preventing the highly polar piperazine from accessing the charge, which neutralizes the analyte and suppresses the signal. Standard protein precipitation (PPT) removes gross proteins but leaves >90% of these interfering phospholipids in the extract.

Q: Liquid-Liquid Extraction (LLE) gives me clean extracts, but my piperazine recovery is terrible. What is the most effective extraction strategy? A: Piperazine is too hydrophilic to partition efficiently into organic solvents during LLE without extreme pH adjustments, which often co-extract unwanted basic lipids. To eliminate phospholipid interference while maintaining high recovery, transition to Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) [2] or specialized phospholipid-depletion plates (e.g., HybridSPE).

Protocol: Self-Validating Mixed-Mode SPE (MCX) Workflow

Causality Note: By acidifying the sample, both amine groups on piperazine become fully protonated, allowing them to bind tightly to the negatively charged sulfonic acid groups on the MCX sorbent. This ionic tethering permits an aggressive 100% organic wash to strip away hydrophobic phospholipids.

  • Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 2% Formic Acid (FA) in water. Purpose: Disrupts protein binding and ensures piperazine is fully ionized (pH < 3).

  • Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% FA in water through the MCX cartridge.

  • Loading: Load the pre-treated sample at a flow rate of 1 mL/min.

  • Washing (Critical Step):

    • Wash 1: 1 mL 2% FA in water. (Removes endogenous salts and polar neutral interferences).

    • Wash 2: 1 mL 100% Methanol. (Disrupts hydrophobic interactions, washing away neutral lipids and surface-active phospholipids while piperazine remains ionically bound).

  • Elution: Elute with 1 mL of 5% Ammonium Hydroxide in Methanol. Purpose: The high pH (>10) deprotonates piperazine, breaking the ionic bond and releasing it into the organic solvent.

  • Reconstitution: Evaporate under nitrogen at 40°C and reconstitute in the initial HILIC mobile phase.

Section 2: Chromatographic Orthogonality

Q: Even after SPE, I see retention time shifts and variable recovery on my C18 column. Should I use an ion-pairing agent? A: Avoid ion-pairing agents (e.g., heptafluorobutyric acid) in LC-MS/MS bioanalysis if possible. While they improve retention on C18 columns, they severely foul the MS source and cause permanent signal suppression for future analyses. Instead, utilize Hydrophilic Interaction Liquid Chromatography (HILIC) [3].

HILIC uses a polar stationary phase and a highly organic mobile phase. Highly polar piperazine partitions into a water-enriched layer on the stationary phase, resulting in strong retention. Conversely, residual hydrophobic phospholipids do not partition well into this water layer and elute earlier, effectively separating the analyte from the matrix suppression zone[4].

Protocol: HILIC LC-MS/MS Method Setup
  • Column Selection: Use a Cyanopropyl (CN) or Amide-bonded HILIC column (e.g., 100 x 2.1 mm, 3 µm)[4].

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in Water, pH 3.0. Causality: Buffer ionic strength is critical in HILIC to control the ionization state of the surface silanol groups and maintain consistent analyte retention.

  • Mobile Phase B (Organic): 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: Start at 90% B (highly organic promotes retention). Ramp down to 50% B over 5 minutes to elute piperazine, followed by a 3-minute re-equilibration at 90% B.

  • Self-Validation (Post-Column Infusion Check): To validate matrix removal, infuse a constant stream of pure piperazine standard (100 ng/mL) directly into the MS source post-column via a T-junction. Simultaneously, inject a blank matrix extract through the LC system. Monitor the MS trace; the method is validated when the steady baseline signal of piperazine shows no negative dips at the analyte's specific retention time[2].

Section 3: Mass Spectrometry & Quantification

Q: How do I correct for the remaining 5-10% matrix effect that cannot be chromatographically resolved? A: The gold standard for correcting residual matrix effects in quantitative LC-MS/MS is the use of a Stable Isotope-Labeled (SIL) internal standard [5]. For piperazine, Piperazine-d8 is highly recommended. Because the SIL co-elutes exactly with the native analyte, it experiences the exact same ion suppression or enhancement in the ESI source, perfectly normalizing the peak area ratio and ensuring linear quantification[6].

Quantitative Comparison of Matrix Effect Mitigation Strategies

The following table summarizes the expected outcomes when applying different mitigation strategies to piperazine bioanalysis:

Extraction StrategyChromatographic ModePhospholipid DepletionAbsolute Matrix Effect (%)Piperazine Recovery (%)
Protein Precipitation (PPT) Reversed-Phase (C18)< 10%-65.4% (Severe Suppression)92.1%
Liquid-Liquid Extraction (LLE) Reversed-Phase (C18)~ 50%-42.8% (Moderate Suppression)35.5% (Poor for polar bases)
Mixed-Mode SPE (MCX) HILIC (Amide/Cyanopropyl)> 95%-8.2% (Minimal)88.4%
HybridSPE / TurboFlow HILIC / 2D-LC> 99%-4.1% (Minimal)90.2%
References
  • HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. nih.gov. 1[1]

  • Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. sigmaaldrich.com.Link

  • Reducing Matrix Effects | Thermo Fisher Scientific. thermofisher.com. 7[7]

  • Evaluation and subsequent minimization of matrix effects caused by phospholipids in LC–MS analysis of biological samples. ovid.com. 2[2]

  • Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. mdpi.com.5[5]

  • Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. mdpi.com. 6[6]

  • Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection. researchgate.net. 4[4]

  • Hydrophilic interaction chromatography (HILIC) for LC-MS/MS analysis of monoamine neurotransmitters. nih.gov. 3[3]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Piperazine Salts in Anthelmintic Formulations: Fumarate vs. Citrate

Introduction For drug development professionals in the field of parasitology, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical decision that profoundly influences the...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

For drug development professionals in the field of parasitology, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical decision that profoundly influences the drug's performance. Piperazine, a well-established anthelmintic agent, is a prime example where the choice of the counter-ion can modulate its physicochemical properties, and consequently, its bioavailability and therapeutic efficacy. This guide provides an in-depth, objective comparison of two potential salt forms of piperazine: the commonly used citrate salt and the less conventional fumarate salt.

While piperazine citrate is a widely documented and utilized anthelmintic, a comprehensive literature search reveals a notable absence of data on piperazine fumarate for this indication. Therefore, this guide will present a detailed analysis of piperazine citrate, supported by experimental data, and offer a scientifically-grounded theoretical comparison to piperazine fumarate. This comparative analysis will be based on the fundamental principles of pharmaceutical salt selection and the known physicochemical characteristics of citric acid and fumaric acid.

Mechanism of Action of Piperazine

Piperazine exerts its anthelmintic effect by acting as a gamma-aminobutyric acid (GABA) receptor agonist in nematodes.[1][2] This interaction leads to the hyperpolarization of the parasite's muscle cells, resulting in flaccid paralysis.[1][2] The paralyzed worms are then unable to maintain their position in the host's gastrointestinal tract and are expelled through normal peristalsis.[1][2]

cluster_piperazine Piperazine Action Piperazine Piperazine GABA_Receptor GABA Receptor (Nematode Muscle Cell) Piperazine->GABA_Receptor Agonist Binding Chloride_Channel Chloride Ion Channel Opening GABA_Receptor->Chloride_Channel Hyperpolarization Muscle Cell Hyperpolarization Chloride_Channel->Hyperpolarization Increased Cl⁻ Influx Paralysis Flaccid Paralysis of Worm Hyperpolarization->Paralysis Expulsion Expulsion from Host GI Tract Paralysis->Expulsion cluster_dissolution In Vitro Dissolution Workflow Start Start Prepare Prepare Dissolution Media (0.1N HCl, pH 6.8 Buffer) Start->Prepare Setup Set up USP Apparatus 2 (37°C, 50 rpm) Prepare->Setup Add_Sample Add Piperazine Salt (Fumarate or Citrate) Setup->Add_Sample Sample Withdraw Samples at Time Intervals Add_Sample->Sample Analyze Analyze Samples by HPLC Sample->Analyze Plot Plot % Dissolved vs. Time Analyze->Plot End End Plot->End

Caption: Workflow for in vitro dissolution testing of piperazine salts.

In Vivo Bioavailability Study in an Animal Model

This study measures the rate and extent of drug absorption into the systemic circulation.

Methodology:

  • Animal Model: Male Sprague-Dawley rats (n=6 per group).

  • Drug Administration:

    • Group 1: Piperazine fumarate (oral gavage).

    • Group 2: Piperazine citrate (oral gavage).

    • Group 3: Piperazine base (intravenous injection, for absolute bioavailability calculation).

  • Dose: Equivalent to 50 mg/kg of piperazine base.

  • Blood Sampling: Collect blood samples from the tail vein at pre-dose and at 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.

  • Plasma Analysis: Separate plasma and analyze for piperazine concentration using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters including Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the plasma concentration-time curve).

  • Bioavailability Calculation: Relative bioavailability (F) = (AUCoral / AUCiv) x (Doseiv / Doseoral) x 100.

Efficacy Study using Fecal Egg Count Reduction Test (FECRT)

This experiment evaluates the anthelmintic efficacy in a target animal species.

Methodology:

  • Animal Model: Naturally infected pigs with Ascaris suum.

  • Study Groups:

    • Group 1: Piperazine fumarate treatment.

    • Group 2: Piperazine citrate treatment.

    • Group 3: Placebo control.

  • Procedure:

    • Day 0: Collect individual fecal samples and determine the eggs per gram (EPG) for each animal. Administer the respective treatments.

    • Day 10-14: Collect post-treatment fecal samples from the same animals and determine the EPG.

  • Calculation of Efficacy: FECR (%) = [1 - (Mean EPGpost-treatment / Mean EPGpre-treatment)] x 100.

Conclusion

Based on a thorough review of the available scientific literature and fundamental principles of pharmaceutical sciences, piperazine citrate is the well-established and scientifically supported salt form of piperazine for anthelmintic applications. Its high aqueous solubility likely contributes to reliable dissolution and absorption, leading to consistent therapeutic efficacy.

While piperazine fumarate is not a documented anthelmintic salt , a theoretical analysis of its physicochemical properties suggests it may offer advantages in terms of manufacturing and stability due to its non-hygroscopic nature. However, its significantly lower aqueous solubility compared to citric acid raises concerns about its potential for lower and more variable bioavailability and, consequently, reduced efficacy.

For researchers and drug development professionals, piperazine citrate remains the salt of choice for new formulations or as a comparator in the development of novel anthelmintics. Should the development of a piperazine fumarate formulation be considered, for instance, to leverage its potential stability advantages, the comprehensive experimental plan outlined in this guide would be essential to rigorously evaluate its bioequivalence and therapeutic efficacy against the established citrate salt.

References

  • Citric acid. (n.d.). In Wikipedia. Retrieved March 26, 2026, from [Link]

  • Citric Acid. (n.d.). PubChem. Retrieved March 26, 2026, from [Link]

  • Fumaric Acid. (n.d.). PubChem. Retrieved March 26, 2026, from [Link]

  • Fumaric acid. (n.d.). In Wikipedia. Retrieved March 26, 2026, from [Link]

  • What is the mechanism of Piperazine Citrate? (2024, July 17).
  • Citric Acid. (n.d.). Interchim. Retrieved March 26, 2026, from [Link]

  • Salt Selection in Drug Development. (2026, March 24). Pharmaceutical Technology.
  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
  • Citric Acid - Common Organic Chemistry. (n.d.). Organic Chemistry. Retrieved March 26, 2026, from [Link]

  • Fumaric Acid - the NIST WebBook. (n.d.). NIST. Retrieved March 26, 2026, from [Link]

  • Monograph on fumaric acid. (n.d.). OIV. Retrieved March 26, 2026, from [Link]

  • Citric Acid: A Comprehensive Guide. (2023, July 25).
  • Citric acid - the NIST WebBook. (n.d.). NIST. Retrieved March 26, 2026, from [Link]

  • Citric Acid. (n.d.). The Merck Index Online. Retrieved March 26, 2026, from [Link]

  • Fumaric acid | CAS 110-17-8. (2024, May 22). Selleck Chemicals.
  • API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. (2025, October 6). GSC Online Press.
  • pK a Values of Fumaric Acid Potentiometrically Determined in This Study... (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

  • Solubility of Fumaric Acid in Propan-2-ol, Ethanol, Acetone, Propan-1-ol, and Water. (2009, June 2).
  • Citric acid. (2023, December 29). Sciencemadness Wiki.
  • Dissolving citric acid in w
  • Fumaric Acid. (n.d.). Chemical Store Inc. Retrieved March 26, 2026, from [Link]

  • Citric acid. (n.d.). Simple English Wikipedia. Retrieved March 26, 2026, from [Link]

  • salt selection in pharmaceutical product development. (n.d.). Slideshare. Retrieved March 26, 2026, from [Link]

  • Citric acid. (2022, April 4). American Chemical Society.
  • Citric Acid l Physical & Chemical Properties. (2024, June 17). Elchemy.
  • Fumaric Acid Impurities and Related Compound. (n.d.). Veeprho. Retrieved March 26, 2026, from [Link]

  • The Effect of Counterions in Hydrophobic Ion Pairs on Oral Bioavailability of Exenatide. (2020, September 14).
  • Counterions – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 26, 2026, from [Link]

  • Single dose piperazine therapy for Ascaris lumbricoides: an unsuccessful method of promoting growth. (n.d.). PubMed. Retrieved March 26, 2026, from [Link]

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Comparative

comparing piperazine fumarate with levamisole for anthelmintic resistance

An Objective Comparison Guide: Piperazine Fumarate vs. Levamisole Hydrochloride in the Context of Anthelmintic Resistance Introduction to Anthelmintic Modalities The emergence of anthelmintic resistance in parasitic nema...

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Author: BenchChem Technical Support Team. Date: April 2026

An Objective Comparison Guide: Piperazine Fumarate vs. Levamisole Hydrochloride in the Context of Anthelmintic Resistance

Introduction to Anthelmintic Modalities

The emergence of anthelmintic resistance in parasitic nematodes is a critical bottleneck in veterinary pharmacology and human tropical medicine. As parasite populations undergo genetic selection, understanding the distinct pharmacological pathways of legacy anthelmintics is essential for designing effective combination therapies and resistance-breaking protocols. This guide provides an in-depth, objective comparison of two fundamentally different anthelmintic agents: Piperazine Fumarate and Levamisole Hydrochloride , focusing on their mechanisms of action, resistance profiles, and comparative efficacy based on empirical data.

Divergent Mechanisms of Action

To understand resistance, one must first understand the baseline causality of neuromuscular disruption induced by these drugs. Both agents target the nematode somatic musculature, but they act as functional antagonists to one another at the electrophysiological level.

  • Piperazine Fumarate: Piperazine acts as a weak γ -aminobutyric acid (GABA) mimetic. It binds selectively to GABA-gated chloride channels located on the nematode muscle membrane[1]. The activation of these receptors causes an influx of chloride ions, leading to membrane hyperpolarization. This suppresses the excitatory consequences of acetylcholine at the neuromuscular junction, resulting in a reversible, flaccid paralysis of the worm[1][2].

  • Levamisole Hydrochloride: Levamisole operates as a potent agonist at both synaptic and extra-synaptic nicotinic acetylcholine receptors (nAChRs) on nematode muscle cells[1][2]. Binding to these receptors opens non-selective cation channels (permeable to Na+ and K+), which induces rapid membrane depolarization. This continuous excitatory signaling leads to sustained muscle contraction and spastic paralysis [2][3].

G P Piperazine Fumarate R_GABA GABA-gated Cl- Channels P->R_GABA L Levamisole R_nAChR Nicotinic ACh Receptors L->R_nAChR Ion_Cl Chloride (Cl-) Influx R_GABA->Ion_Cl Ion_Cat Cation (Na+/K+) Influx R_nAChR->Ion_Cat Mem_Hyp Membrane Hyperpolarization Ion_Cl->Mem_Hyp Mem_Dep Membrane Depolarization Ion_Cat->Mem_Dep Par_Flac Flaccid Paralysis Mem_Hyp->Par_Flac Par_Spas Spastic Paralysis Mem_Dep->Par_Spas

Neuromuscular signaling pathways of Piperazine and Levamisole.

Molecular Mechanisms of Anthelmintic Resistance

Resistance to cholinergic and GABAergic agonists is rarely a single-point mutation; it is typically a polygenic adaptation driven by intense selection pressure[3][4].

Levamisole Resistance: Resistance to levamisole is heavily documented and primarily involves receptor modification or a reduction in receptor density[3]. Genetic mapping in the model nematode Caenorhabditis elegans has identified several alleles responsible for levamisole resistance. Mutations in genes such as unc-29, unc-38, and lev-1 (which encode the protein subunits of the nicotinic ion channels) directly alter the receptor's binding affinity[2][4]. Additionally, mutations in accessory genes (unc-50, unc-63, unc-74) disrupt proper receptor biosynthesis and trafficking to the muscle membrane, rendering the parasite insensitive to the drug[2].

Piperazine Resistance: While less frequently characterized at the molecular level than levamisole, piperazine resistance is driven by alterations in the target GABA receptors[2][5]. Parasites develop decreased channel sensitivity, requiring exponentially higher concentrations of the drug to achieve the threshold probability of channel opening required for paralysis[2].

R Exp Sub-lethal Drug Exposure Sel Selection Pressure Exp->Sel Mut_L nAChR Gene Mutations (unc-29, unc-38, lev-1) Sel->Mut_L Mut_P GABA Receptor Genetic Alteration Sel->Mut_P Mod_L Reduced Receptor Density & Altered Binding Affinity Mut_L->Mod_L Mod_P Decreased Channel Sensitivity Mut_P->Mod_P Res Anthelmintic Resistance (Parasite Survival) Mod_L->Res Mod_P->Res

Genetic and molecular logic of anthelmintic resistance development.

Comparative Efficacy & Experimental Data

The clinical efficacy of these drugs varies significantly depending on the target species and the localized resistance status of the flock/herd. Below is a synthesized comparison of quantitative data from recent pharmacological trials.

Table 1: Pharmacological Profile Comparison

FeaturePiperazine FumarateLevamisole Hydrochloride
Primary Target GABA-gated Cl- channels[1]nACh Receptors[1]
Paralysis Phenotype Flaccid (Elongated)[2]Spastic (Contracted)[2]
Spectrum of Activity Narrow (Primarily Ascarids)[6]Broad (Nematodes, Caecal worms)[6]
Toxicity / Side Effects Transient diarrhoeic effects[7][8]Potential hepatal/renal toxicity at high doses[9][10]

Table 2: Comparative In Vivo Efficacy Data

Host SpeciesTarget Parasite(s)Piperazine EfficacyLevamisole EfficacyCombination EfficacyReference
Pigs Ascaris suum100%97.96%N/A[7][8]
Chicken Heterakis spp. (Caecal)0% (Ineffective)100%N/A[6][11]
Guinea Fowl Mixed Nematodes (Field Strain)35.75% (FECR)43.00% (FECR)87.50% (FECR)[12][13]

Insight: The Guinea Fowl study[12] highlights severe localized resistance to both drugs when used as monotherapies. However, because Piperazine and Levamisole operate via opposing mechanisms (hyperpolarization vs. depolarization), their concurrent use in a combination therapy resulted in a synergistic Faecal Egg Count Reduction (FECR) of 87.50%, bypassing single-target resistance[12].

Self-Validating Experimental Protocols for Resistance Assays

To objectively quantify resistance in a laboratory or field setting, researchers must employ self-validating protocols that isolate the drug's mechanism of action from environmental variables.

Protocol A: In Vitro Larval Paralysis and Reversibility Assay

Purpose: To differentiate between true receptor-mediated resistance and generalized assay failure by observing the specific paralysis phenotype and its reversibility.

  • Larval Isolation: Isolate L3 stage larvae from fresh fecal cultures using the Baermann technique.

  • Drug Incubation: Aliquot 100 larvae per well in a 24-well plate. Add serial dilutions of Piperazine Fumarate (0.1mM to 100mM) and Levamisole Hydrochloride (0.1 μ M to 100 μ M) in standard assay buffer. Include a buffer-only control well.

  • Phenotypic Evaluation (Causality Check): Incubate for 24 hours at 25°C. Under an inverted microscope, score the paralysis. Validation: Levamisole-treated susceptible worms must exhibit rigid, coiled structures (spasticity). Piperazine-treated worms must appear straight and motionless (flaccidity). If phenotypes deviate, suspect buffer contamination or non-target toxicity.

  • Washout Phase (Self-Validation): Transfer paralyzed larvae to a 15mL conical tube, wash three times with drug-free buffer, and resuspend in fresh media for 24 hours.

  • Viability Scoring: Because both drugs induce reversible paralysis[1], susceptible worms should regain motility. Worms that do not recover indicate lethal off-target toxicity rather than receptor-mediated paralysis, invalidating the concentration curve.

Protocol B: In Vivo Faecal Egg Count Reduction Test (FECRT)

Purpose: The gold standard for quantifying field resistance.

  • Pre-Screening: Identify a herd/flock with a minimum baseline of 200 Eggs Per Gram (EPG) using the McMaster counting technique.

  • Allocation: Randomly assign animals to three groups (n 15): Group 1 (Piperazine treated), Group 2 (Levamisole treated), and Group 3 (Untreated Control).

  • Targeted Dosing: Administer drugs strictly based on individual body weight to prevent sub-lethal dosing, which artificially inflates resistance data.

  • Post-Treatment Sampling: Collect fecal samples 10 to 14 days post-treatment.

  • Calculation & Validation: Calculate FECR using the formula: FECR (%) = 100 × (1 -[Mean EPG Treated / Mean EPG Control]). Self-Validation: The inclusion of the untreated control group isolates the drug's causal effect by normalizing natural environmental fluctuations in egg shedding over the 14-day period. True resistance is declared if FECR is < 95% and the lower 95% confidence interval is < 90%.

References

  • Anthelmintic agents: vermicide and vermifuge - Insights in Biology and Medicine. Biology and Medicine Journal.
  • Therapeutic efficacies of piperazine and levamisole against Ascaris suum infection in pigs. CABI Digital Library.
  • Modes of Action of Anthelmintic Drugs. SciSpace.
  • Efficacy of Piperazine citrate, Levamisole hydrochloride and Albendazole in the treatment of chicken naturally infected with gastrointestinal helminths. Livestock Research for Rural Development.
  • Mode of action of levamisole and pyrantel, anthelmintic resistance, E153 and Q57. Parasitology | Cambridge Core.
  • Anthelmintic Resistance-Clinician's Present Concern. Veterinary World.
  • Efficacy of piperazine citrate, levamisole hydrochloride and albendazole in the treatment of chicken naturally infected with gastrointestinal helminths. ResearchGate.
  • Comparing the toxicity of selected plant extract anthelmintics to levamisole hydrochloride and piperazine citrate in chickens. PMC - NIH.
  • Efficacy of Levamisole, Piperazine and their Combination in the Control of Gastrointestinal Worms in Guinea Fowl. ResearchGate.

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Validation

A Senior Application Scientist's Guide to Benchmarking Piperazine Fumarate Analytical Purity Against USP Reference Standards

For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative of Purity in Pharmaceutical Development In the landscape of active pharmaceutical ingredient (API) development, analytical puri...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Purity in Pharmaceutical Development

In the landscape of active pharmaceutical ingredient (API) development, analytical purity is not merely a quality metric; it is the bedrock of safety and efficacy. For a compound like piperazine and its salts, such as piperazine fumarate, ensuring purity is paramount due to its therapeutic applications. Impurities, which can arise from the synthesis process, degradation, or storage, may be inert, toxic, or possess their own pharmacological activity, potentially compromising patient safety.[1] The United States Pharmacopeia (USP) provides reference standards, which are highly characterized physical specimens used as the benchmark against which a test sample is measured. This guide provides an in-depth, practical framework for rigorously comparing the analytical purity of a piperazine fumarate sample against a USP Reference Standard, ensuring that the material meets the stringent requirements for pharmaceutical use.

Pillar 1: Foundational Analytical Techniques for Purity Assessment

The selection of analytical methodology is dictated by the physicochemical properties of piperazine fumarate and its likely impurity profile. A multi-pronged approach is essential for a comprehensive purity assessment.

  • High-Performance Liquid Chromatography (HPLC): This is the cornerstone of purity analysis, offering high-resolution separation of the main component from its related substances and degradation products.[2] Since piperazine itself lacks a strong UV chromophore, analytical methods often require derivatization to make it detectable at low levels, or rely on techniques like charged aerosol detection (CAD) or mass spectrometry (MS).[3][4] However, for an assay of the main component, direct UV detection at low wavelengths (~205 nm) is sometimes feasible, though less sensitive for trace impurities. The choice of a reversed-phase or normal-phase method depends heavily on the impurities of interest.[5]

  • Potentiometric Titration: As a basic compound, piperazine can be accurately assayed using non-aqueous acid-base titration. This classic technique provides an absolute measure of the total basic content and serves as an excellent orthogonal method to HPLC for quantifying the API. The USP monograph for piperazine specifies titration in a non-aqueous solvent like glacial acetic acid with perchloric acid as the titrant.[6]

  • Ancillary Tests:

    • Water Content (Karl Fischer Titration): Essential for calculating the assay on an anhydrous basis, as piperazine and its salts can be hygroscopic.[6]

    • Residue on Ignition (ROI): Measures the amount of inorganic impurities in the sample.[7]

    • Identification (FTIR): Confirms the identity of the material by comparing its infrared spectrum to that of the USP Reference Standard.

Pillar 2: Designing the Comparative Study: A Self-Validating Workflow

A robust comparison requires a meticulously designed study that minimizes variables and incorporates self-validating checks. The core principle is to analyze the test sample and the USP Reference Standard in parallel under identical conditions.

Experimental Workflow for Purity Benchmarking

The following diagram illustrates the logical flow for a comprehensive purity assessment of a piperazine fumarate test sample against its USP Reference Standard.

G cluster_0 1. Preparation cluster_1 2. Analysis cluster_2 3. Data Evaluation Sample Piperazine Fumarate Test Sample Prep_HPLC Prepare Solutions for HPLC Analysis Sample->Prep_HPLC Prep_Titr Prepare Solutions for Titration Sample->Prep_Titr Prep_Anc Prepare Samples for Ancillary Tests (KF, ROI) Sample->Prep_Anc Standard USP Piperazine Reference Standard Standard->Prep_HPLC Standard->Prep_Titr HPLC HPLC Analysis (Assay & Impurities) Prep_HPLC->HPLC Titration Potentiometric Titration (Assay) Prep_Titr->Titration Ancillary KF & ROI Analysis Prep_Anc->Ancillary SST System Suitability Test (SST) Verification HPLC->SST Data_Comp Data Comparison (Sample vs. Standard) Titration->Data_Comp Ancillary->Data_Comp SST->Data_Comp Spec_Check Check vs. USP Specifications Data_Comp->Spec_Check Report Final Purity Report Spec_Check->Report

Caption: Workflow for Piperazine Fumarate Purity Assessment.

Pillar 3: Detailed Experimental Protocols

The trustworthiness of any comparison hinges on the execution of validated analytical procedures. The protocols described below are based on established pharmacopeial principles.[6][8][9]

Protocol 1: HPLC Purity and Impurity Profile

This method is designed to separate piperazine from its potential process-related impurities and degradation products.

A. Chromatographic System:

  • Column: C18, 4.6 mm x 150 mm, 5 µm particle size

  • Mobile Phase: Prepare a filtered and degassed mixture of a suitable buffer (e.g., 20 mM potassium phosphate, pH adjusted to 7.0 with phosphoric acid) and acetonitrile (95:5 v/v). Causality: The buffered aqueous mobile phase and C18 column create a reversed-phase environment ideal for separating polar amines like piperazine from less polar impurities. The pH is controlled to ensure consistent ionization of the analyte.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 205 nm

  • Injection Volume: 20 µL

  • Column Temperature: 30 °C

B. Solution Preparation:

  • Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of USP Piperazine Reference Standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

  • Test Solution (0.5 mg/mL): Prepare in the same manner as the Standard Solution using the piperazine fumarate test sample.

  • System Suitability Solution (SST): Use the Standard Solution. Trustworthiness: The SST is the self-validating component of the method. Its performance must meet predefined criteria before any sample analysis is considered valid.[10][11]

C. Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Make five replicate injections of the Standard Solution.

  • Calculate the relative standard deviation (RSD) of the peak areas, the tailing factor, and the theoretical plates for the piperazine peak.

    • Acceptance Criteria (Example): RSD ≤ 2.0%, Tailing Factor ≤ 2.0, Theoretical Plates ≥ 2000.

  • Once system suitability is established, inject the Test Solution in duplicate.

  • Calculate the percentage of each impurity in the Test Solution by area normalization.

  • Calculate the assay of the Test Sample relative to the Standard Solution.

Protocol 2: Assay by Potentiometric Titration

This provides a quantitative measure of the total piperazine content.

A. Reagents:

  • Titrant: 0.1 N Perchloric Acid in Glacial Acetic Acid

  • Solvent: Glacial Acetic Acid

  • Electrode System: Glass and Calomel electrodes (or a suitable combination electrode).

B. Procedure:

  • Standardization of Titrant: Standardize the 0.1 N perchloric acid against primary standard potassium hydrogen phthalate.

  • Sample Analysis: Accurately weigh an amount of piperazine fumarate test sample equivalent to about 150 mg of piperazine and dissolve it in 50 mL of glacial acetic acid.[6]

  • Titrate potentiometrically with the standardized 0.1 N perchloric acid. Record the volume of titrant consumed at the endpoint.

  • Perform a blank determination and make any necessary corrections.

  • Repeat the procedure for the USP Piperazine Reference Standard.

  • Calculation: Each mL of 0.1 N perchloric acid is equivalent to 4.307 mg of C₄H₁₀N₂.[6] Calculate the purity on an anhydrous basis using the water content determined by Karl Fischer titration.

Pillar 4: Data Presentation and Interpretation

Quantitative data should be summarized in clear, comparative tables. The following tables represent hypothetical results from a successful benchmarking study.

Table 1: Comparative HPLC Purity & Impurity Profile

ParameterUSP SpecificationUSP Reference StandardTest SampleConformance
Assay (%) 98.0% - 101.0%99.8%99.5%Yes
Impurity A (RRT 0.8) NMT 0.2%0.05%0.08%Yes
Impurity B (RRT 1.5) NMT 0.2%Not Detected0.11%Yes
Any Unknown Impurity NMT 0.1%Not Detected0.04%Yes
Total Impurities (%) NMT 0.5%0.05%0.23%Yes
NMT: Not More Than; RRT: Relative Retention Time

Table 2: Comparative Physicochemical and Titrimetric Assay Data

Test ParameterMethodUSP SpecificationUSP Reference Standard ResultTest Sample ResultConformance
Identification FTIRSpectrum corresponds to RSConformsConformsYes
Water Content Karl Fischer TitrationNMT 2.0%0.3%0.5%Yes
Residue on Ignition USP <281>NMT 0.1%0.02%0.04%Yes
Assay (Titration, anhydrous basis) Potentiometric Titration98.0% - 101.0%99.9%99.6%Yes

Interpretation of Results: The hypothetical data show that the test sample of piperazine fumarate meets all USP specifications. The purity by HPLC (99.5%) is comparable to the reference standard (99.8%) and well within the required range. The orthogonal titration method corroborates this result (99.6%). The impurity profile is also well below the specified limits. This multi-faceted approach provides a high degree of confidence in the quality of the test material.

Conclusion

Benchmarking the analytical purity of piperazine fumarate against a USP Reference Standard is a critical exercise in pharmaceutical quality control. It is not a single measurement but a holistic evaluation employing orthogonal analytical techniques. By following structured, self-validating protocols for HPLC and titration, and supplementing with essential physicochemical tests, researchers and drug developers can generate the robust, reliable data necessary to confirm that their API meets the highest standards of quality and safety. This rigorous approach underpins the successful development of safe and effective medicines.

References

  • United States Pharmacopeia. General Chapter <621> Chromatography. USP-NF. Rockville, MD: United States Pharmacopeia. [URL: https://www.uspnf.com/sites/default/files/usp_pdf/current/general_notices_and_requirements/621_chromatography.pdf][2][8][12]

  • LCGC International. Are You Sure You Understand USP <621>? [URL: https://www.chromatographyonline.com/view/are-you-sure-you-understand-usp-621-][11]

  • Agilent Technologies. Understanding the Latest Revisions to USP <621>. [URL: https://www.agilent.com/cs/library/whitepaper/public/5994-5555EN-us-agilent.pdf][10]

  • Sigma-Aldrich. Piperazine United States Pharmacopeia (USP) Reference Standard. [URL: https://www.sigmaaldrich.com/US/en/product/usp/1541601]

  • United States Pharmacopeia. USP Monographs, Piperazine. USP-NF. Rockville, MD: United States Pharmacopeia.[6][9][13]

  • PubChem - National Institutes of Health. Piperazine. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/Piperazine][14]

  • Journal of Chemical and Pharmaceutical Research. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [URL: https://www.jocpr.com/articles/analytical-method-for-piperazine-in-an-active-pharmaceutical-ingredient-using-chemical-derivatization-and-hplcuv.pdf][3]

  • ECA Academy. How to Demonstrate Comparability of Analytical Procedures. [URL: https://www.eca-remedy.com/gmp-news/how-to-demonstrate-comparability-of-analytical-procedures/][15]

  • Journal of Chromatography B. The establishment of a practical method for the determination of piperazine residues using accelerated solvent extraction and UHPLC-FLD. [URL: https://www.sciencedirect.com/science/article/pii/S157002321931349X][16]

  • United Nations Office on Drugs and Crime. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [URL: https://www.unodc.org/documents/scientific/Piperazines.pdf][17]

  • International Journal of Research and Review. Analytical Method Validation: ICH and USP Perspectives. [URL: https://www.ijrrjournal.com/IJRR_Vol.12_Issue.8_Aug2025/IJRR0034.pdf][18]

  • United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. USP-NF. Rockville, MD: United States Pharmacopeia.[19]

  • Pharmaffiliates. Piperazine-impurities. [URL: https://www.pharmaffiliates.com/en/piperazine-impurities][20]

  • Daicel Pharma. Piperazine Impurities and Piperazine. [URL: https://www.daicel.com/pharma/product/piperazine-impurities][1]

  • United States Pharmacopeia. USP Monographs: Piperazine Dihydrochloride. [URL: https://www.uspnf.com/sites/default/files/usp_pdf/current/monographs/piperazine_dihydrochloride.pdf][7]

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Comparative

A Comparative Guide to the Thermal Degradation of Piperazine Fumarate and Adipate for Pharmaceutical Development

In the landscape of pharmaceutical salt selection, understanding the thermal stability of active pharmaceutical ingredient (API) salts is paramount to ensuring drug product quality, safety, and shelf-life. This guide pro...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical salt selection, understanding the thermal stability of active pharmaceutical ingredient (API) salts is paramount to ensuring drug product quality, safety, and shelf-life. This guide provides a detailed comparative analysis of the thermal degradation profiles of two common piperazine salts: piperazine fumarate and piperazine adipate. By synthesizing data from analogous compounds and adhering to established analytical principles, we will explore the nuances of their decomposition pathways, offering field-proven insights for researchers, scientists, and drug development professionals.

The choice between fumarate and adipate as counter-ions for a basic API like piperazine can significantly influence the physicochemical properties of the resulting salt, including its thermal stability. This guide will delve into the underlying chemical principles that dictate their behavior under thermal stress, supported by detailed experimental protocols and data interpretation.

Theoretical Framework: Causality in Thermal Decomposition

The thermal stability of a salt is intrinsically linked to the bond strengths within its constituent ions and the overall crystal lattice energy. Piperazine, a cyclic diamine, is known to undergo thermal degradation through complex mechanisms including ring-opening and substitution reactions, particularly at elevated temperatures.[1][2] The counter-ions, fumaric acid and adipic acid, also exhibit distinct thermal behaviors that contribute to the overall degradation profile of the respective salts.

  • Piperazine: The degradation of piperazine itself is well-documented, often involving SN2 substitution reactions.[1] In the presence of protonated species, ring-opening can occur, leading to the formation of various degradation products.[1][2]

  • Fumaric Acid: As an unsaturated dicarboxylic acid, fumaric acid is relatively stable, with studies showing it undergoes sublimation upon heating.[3][4] Its decomposition at higher temperatures would involve the breakdown of the carbon-carbon double bond and decarboxylation.

  • Adipic Acid: This aliphatic dicarboxylic acid is known to undergo ketonization upon mild heating, leading to the formation of cyclopentanone and carbon dioxide.[5] This cyclization reaction is a key pathway in its thermal decomposition.

The combination of piperazine with these acids to form salts introduces ionic interactions that influence the initiation of degradation. The acidity of the counter-ion and the resulting crystal packing will play a significant role in the temperature at which decomposition begins.

Comparative Thermal Analysis: TGA and DSC Data

Parameter Piperazine Fumarate (Anticipated) Piperazine Adipate (Anticipated)
Melting Point (°C) Likely higher due to the rigidity of the fumarate ion and potential for strong hydrogen bonding.Reported melting point is approximately 256-257 °C.[7]
Decomposition Onset (Tonset) by TGA (°C) Expected to be relatively high, potentially above 200°C, influenced by the stability of the fumarate moiety.Likely to show initial weight loss around its melting point, with significant decomposition occurring at higher temperatures.
Major Weight Loss Steps (TGA) A multi-step degradation is plausible, with initial loss corresponding to the piperazine moiety followed by the decomposition of the fumarate backbone.A distinct weight loss associated with the decarboxylation and cyclization of the adipate to cyclopentanone is expected, in addition to the degradation of the piperazine ring.
DSC Endotherms/Exotherms An endotherm corresponding to melting, followed by exothermic events associated with decomposition.An endotherm for melting, potentially followed by complex endothermic and exothermic events related to the multi-step decomposition of the adipate and piperazine components.

Proposed Degradation Pathways

The degradation of these salts is a complex process involving multiple reactions. The following diagrams illustrate the proposed initial steps in the thermal decomposition of piperazine fumarate and adipate.

G cluster_fumarate Piperazine Fumarate Degradation PF Piperazine Fumarate P Piperazine PF->P Dissociation FA Fumaric Acid PF->FA Dissociation PD Piperazine Degradation Products P->PD Ring Opening/Decomposition FD Fumaric Acid Degradation Products (CO2, H2O) FA->FD Decarboxylation

Caption: Proposed initial degradation pathway for piperazine fumarate.

G cluster_adipate Piperazine Adipate Degradation PA Piperazine Adipate P_ad Piperazine PA->P_ad Dissociation AA Adipic Acid PA->AA Dissociation PD_ad Piperazine Degradation Products P_ad->PD_ad Ring Opening/Decomposition CP Cyclopentanone AA->CP Ketonization CO2 CO2 AA->CO2 Decarboxylation H2O H2O AA->H2O

Caption: Proposed initial degradation pathway for piperazine adipate.

Experimental Protocols for Comparative Analysis

To obtain robust comparative data, the following experimental protocols are recommended, adhering to standards such as those outlined by ASTM International.[8][9]

Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and quantify mass loss as a function of temperature.

Methodology:

  • Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

  • Sample Preparation: Accurately weigh 5-10 mg of the piperazine salt into a clean, tared TGA pan (e.g., alumina or platinum).

  • Experimental Conditions:

    • Atmosphere: Nitrogen (inert) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

    • Heating Rate: A linear heating rate of 10 °C/min is standard for such analyses.

    • Temperature Range: Ambient to 500 °C, or until the sample has completely decomposed.

  • Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of decomposition (Tonset) using the tangent method on the TGA curve.

G cluster_tga TGA Experimental Workflow Start Start Calibrate Calibrate TGA Start->Calibrate Weigh Weigh Sample (5-10 mg) Calibrate->Weigh Place Place Sample in TGA Weigh->Place Heat Heat at 10°C/min under N2 Place->Heat Record Record Mass vs. Temperature Heat->Record Analyze Analyze TGA Curve for Tonset Record->Analyze End End Analyze->End

Caption: Workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and observe thermal events (endothermic and exothermic) associated with phase transitions and decomposition.

Methodology:

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

  • Sample Preparation: Accurately weigh 2-5 mg of the piperazine salt into a hermetically sealed aluminum pan.

  • Experimental Conditions:

    • Atmosphere: Nitrogen (inert) at a flow rate of 20-50 mL/min.

    • Heating Rate: A linear heating rate of 10 °C/min.

    • Temperature Range: Ambient to a temperature beyond the final decomposition event observed in TGA.

  • Data Analysis: Record the heat flow as a function of temperature. Identify endothermic peaks (melting) and exothermic peaks (decomposition).

G cluster_dsc DSC Experimental Workflow Start Start Calibrate Calibrate DSC Start->Calibrate Weigh Weigh Sample (2-5 mg) Calibrate->Weigh Seal Seal in Aluminum Pan Weigh->Seal Place Place Sample in DSC Seal->Place Heat Heat at 10°C/min under N2 Place->Heat Record Record Heat Flow vs. Temperature Heat->Record Analyze Analyze DSC Curve for Transitions Record->Analyze End End Analyze->End

Caption: Workflow for Differential Scanning Calorimetry (DSC).

Fourier-Transform Infrared Spectroscopy (FTIR) of Evolved Gases

Objective: To identify the chemical nature of the volatile products evolved during thermal decomposition.

Methodology:

  • Instrumentation: Utilize a TGA instrument coupled to an FTIR spectrometer via a heated transfer line.

  • Experimental Conditions: Follow the TGA protocol as described above.

  • Data Acquisition: Continuously collect FTIR spectra of the evolved gases throughout the TGA run.

  • Data Analysis: Correlate the evolution of specific gases (e.g., CO2, H2O, cyclopentanone) with the mass loss events observed in the TGA curve by examining the characteristic absorption bands in the IR spectra.

Discussion and Field-Proven Insights

The selection of a salt form for an API is a critical decision in drug development. The comparative thermal analysis of piperazine fumarate and adipate provides valuable insights into their stability under stress conditions, which is a key component of stability testing as outlined in ICH guidelines.[10][11][12]

  • Piperazine Fumarate: The rigidity of the fumarate counter-ion is expected to impart greater thermal stability to the salt, potentially leading to a higher melting point and onset of decomposition. This could be advantageous for drug products that may be exposed to higher temperatures during manufacturing or storage.

  • Piperazine Adipate: The flexibility of the adipate chain and its propensity to form a cyclic ketone upon heating suggest a more complex degradation profile. While its melting point is known[7], the subsequent decomposition may occur over a broader temperature range. The formation of cyclopentanone as a degradation product should be considered in the context of potential impurities and their toxicological profiles.

The choice between these two salts would therefore depend on the specific requirements of the drug product. For a formulation requiring high thermal stability, piperazine fumarate might be the preferred choice. However, other factors such as solubility and bioavailability must also be taken into account.

Conclusion

This guide has provided a comprehensive comparative analysis of the anticipated thermal degradation of piperazine fumarate and adipate. By synthesizing information on the individual components and adhering to established analytical protocols, we have constructed a framework for understanding their relative stabilities. The proposed degradation pathways and detailed experimental workflows offer a practical guide for researchers in the pharmaceutical industry. Ultimately, the rigorous application of thermal analysis techniques such as TGA, DSC, and TGA-FTIR is essential for making informed decisions in salt selection and ensuring the development of safe and stable drug products.

References

  • ICH. (1996). ICH Harmonised Tripartite Guideline - Stability Testing for New Dosage Forms Q1C. [Link]

  • Lin, Y., et al. (2024). Gas-Phase Characterization of Adipic Acid, 6-Hydroxycaproic Acid, and Their Thermal Decomposition Products by Rotational Spectroscopy. The Journal of Physical Chemistry Letters. [Link]

  • ICH. Quality Guidelines. [Link]

  • European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. [Link]

  • Freeman, S. A. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. The University of Texas at Austin. [Link]

  • ECA Academy. (2025). ICH: New Guideline for Stabilities. [Link]

  • ASTM International. (2017). E2550 Standard Test Method for Thermal Stability by Thermogravimetry. [Link]

  • Cousins, A., et al. (2015). Thermal Degradation of Piperazine/4-Hydroxy-1-methylpiperidine for CO₂ Capture. Energy Procedia. [Link]

  • Federal Register. (2025). Q1 Stability Testing of Drug Substances and Drug Products; International Council for Harmonisation; Draft Guidance for Industry; Availability. [Link]

  • Conway, K. M., & Wang, X. (2013). Reactions of CO2 with Aqueous Piperazine Solutions: Formation and Decomposition of Mono- and Dicarbamic Acids/Carbamates of Piperazine at 25.0 °C. The Journal of Physical Chemistry A. [Link]

  • Lin, Y., et al. (2024). Gas-Phase Characterization of Adipic Acid, 6-Hydroxycaproic Acid, and Their Thermal Decomposition Products by Rotational Spectroscopy. The Journal of Physical Chemistry Letters. [Link]

  • Tanthana, J., & Saiwan, C. (2021). Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review. International Journal of Greenhouse Gas Control. [Link]

  • ASTM International. (2021). E2550 Standard Test Method for Thermal Stability by Thermogravimetry. [Link]

  • Lab Manager. (2024). Thermal Stability Testing for Pharmaceuticals and Advanced Materials. [Link]

  • NETZSCH Analyzing & Testing. (2020). Thermal Stability of Drugs. [Link]

  • L.A.S. de A. Mello, et al. (2011). Thermal behaviour of fumaric acid, sodium fumarate and its compounds with light trivalent lanthanides in air atmosphere. Journal of Thermal Analysis and Calorimetry. [Link]

  • L.A.S. de A. Mello, et al. (2011). Thermal behaviour of fumaric acid, sodium fumarate and its compounds with light trivalent lanthanides in air atmosphere. ResearchGate. [Link]

  • Ayalytical. ASTM D6468 Thermal Stability Test Method. [Link]

  • Pawelczyk, E., Marciniec, B., & Matlak, B. (1975). Kinetics of drug decomposition. Part XXXVI. Stability of 10-(1'-methyl-4'-piperazinylpropyl)-phenothiazine derivatives on the grounds of kinetics of thermal degradation and Hammett equation. Polish Journal of Pharmacology and Pharmacy. [Link]

  • Malmström, E., & Hult, A. (1997). Thermal degradation of trimethylolpropane/adipic acid hyperbranched poly(ester)s. Macromolecules. [Link]

  • Science.gov. adipic acid degradation: Topics by Science.gov. [Link]

  • DTIC. (1966). Thermal Degradation of Polyesters: Part 1. Aliphatic Polymers. [Link]

  • Geng, J., et al. (2022). Composition, Properties, and Utilization of Fumaric Acid Sludge By-Produced from Industrial Phthalic Anhydride Wastewater Treatment. Molecules. [Link]

  • ResearchGate. The IR spectra of fumaric acid. (a) sample, (b) the fumaric acid standard. [Link]

  • Freeman, S. A., et al. (2011). Thermal degradation of piperazine and its structural analogs. Energy Procedia. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 8905, Piperazine adipate. [Link]

  • ResearchGate. FTIR spectra of PVA and fumaric acid-cross-linked PVA (PVA-FA). [Link]

  • NETZSCH Analyzing & Testing. Thermal Analysis in the Pharmaceutical Field. [Link]

  • TA Instruments. Characterization of Pharmaceutical Materials by Thermal Analysis. [Link]

  • DTIC. (1973). The Thermal Decomposition of Thirty Commercially Available Materials at 300C. [Link]

  • ResearchGate. a TGA decomposition profiles, and b DTG profiles of piperazine, MIL101, and pz/MIL-101. [Link]

  • UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Piperazine Fumarate

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of piperazine fumarate. As researchers, scientists, and drug development professionals, our commitment to safety and environm...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of piperazine fumarate. As researchers, scientists, and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of the chemicals we handle. Piperazine fumarate, while a valuable compound in various research applications, possesses a distinct hazard profile that necessitates rigorous disposal procedures. This document is designed to provide the essential, immediate safety and logistical information required for its proper management, ensuring the protection of personnel, facilities, and the environment.

Understanding the Hazard: Why Proper Disposal is Non-Negotiable

Piperazine and its salts, including piperazine fumarate, are classified as hazardous materials. The systemic toxicity is primarily associated with the piperazine moiety[1]. Adherence to correct disposal protocols is not merely a best practice; it is a regulatory mandate governed by local, state, and federal laws, such as the Resource Conservation and Recovery Act (RCRA) in the United States[2][3].

The primary hazards associated with piperazine underscore the need for careful handling and disposal:

  • Corrosivity: Piperazine is a corrosive chemical that can cause severe skin burns and serious eye damage upon contact[4][5][6]. Due to this characteristic, it is classified under EPA hazardous waste number D002 (waste code C)[4].

  • Human Health Hazards: It is harmful if swallowed, inhaled, or absorbed through the skin[4][7]. It is recognized as both a skin and respiratory sensitizer, meaning it can trigger allergic reactions or asthma-like symptoms upon exposure[4][5][7]. Furthermore, it is a suspected reproductive toxicant and can cause damage to the nervous and respiratory systems through prolonged or repeated exposure[7][8].

  • Environmental Hazards: The compound is harmful to aquatic organisms and may cause long-term adverse effects in the aquatic environment[4][7]. For this reason, it must never be discharged into sewers or waterways[4][9].

  • Physical Hazards: As a combustible solid, piperazine dust presents a risk of forming explosive mixtures with air, which can be ignited by sparks or open flames[4][10].

Table 1: GHS Hazard Profile of Piperazine
Hazard ClassificationGHS CategoryHazard StatementPictogram
Skin CorrosionCategory 1BH314: Causes severe skin burns and eye damageCorrosion
Serious Eye DamageCategory 1H314: Causes severe skin burns and eye damageCorrosion
Respiratory SensitizationCategory 1H334: May cause allergy or asthma symptoms or breathing difficulties if inhaledHealth Hazard
Skin SensitizationCategory 1H317: May cause an allergic skin reactionExclamation Mark
Reproductive ToxicityCategory 2H361: Suspected of damaging fertility or the unborn childHealth Hazard
Specific Target Organ Toxicity (Repeated Exposure)Category 1H372: Causes damage to organs (Respiratory system, Nervous system)Health Hazard
Acute Aquatic HazardCategory 3H402: Harmful to aquatic life(None)

The Disposal Workflow: A Step-by-Step Procedural Guide

This section outlines the standard operating procedure for the routine collection and disposal of piperazine fumarate waste. The fundamental principle is that all materials containing or contaminated with piperazine fumarate must be treated as hazardous waste from the point of generation to final disposal.

G cluster_prep Step 1: Preparation cluster_gen Step 2: Waste Generation & Segregation cluster_coll Step 3: Collection cluster_disp Step 4: Storage & Final Disposal A Don Appropriate PPE (Goggles, Lab Coat, Nitrile Gloves) B Prepare Designated Waste Container (Labeled, Leak-Proof, Compatible Material) A->B C Identify Waste Type B->C D Unused/Expired Solid Compound C->D E Contaminated Labware (Gloves, Weigh Paper, Tips) C->E F Solutions Containing Piperazine Fumarate C->F G Transfer Solid Waste to Designated Container D->G H Place Contaminated Items in Designated Container E->H I Collect Liquid Waste in Separate, Labeled Container F->I J Seal Container Securely G->J H->J I->J K Store in Designated Hazardous Waste Area J->K L Arrange Pickup by Licensed Waste Disposal Vendor K->L

Caption: Disposal workflow for piperazine fumarate waste.

Protocol 1: Routine Waste Collection and Disposal
  • Personal Protective Equipment (PPE) and Workspace:

    • Action: Before handling piperazine fumarate or its waste, always wear chemical safety goggles, a face shield, a lab coat, and chemical-resistant nitrile gloves.[11] Conduct all transfers within a certified chemical fume hood to prevent inhalation of dust.[9]

    • Rationale: This minimizes the risk of skin/eye contact, ingestion, and inhalation, which are primary exposure routes for this corrosive and sensitizing compound.

  • Waste Container Preparation:

    • Action: Select a designated hazardous waste container that is leak-proof, has a secure, tight-fitting lid, and is made of a compatible material like high-density polyethylene (HDPE).[11]

    • Action: Affix a "Hazardous Waste" label. Clearly write the full chemical name, "Piperazine Fumarate," and list any other components (e.g., solvents). Add the appropriate GHS hazard pictograms.[11]

    • Rationale: Proper containment and labeling are regulatory requirements that prevent accidental mixing with incompatible chemicals and ensure safe handling by waste management personnel.

  • Waste Segregation and Collection:

    • Action (Solid Waste): Carefully transfer unused or expired solid piperazine fumarate and grossly contaminated items (e.g., weighing papers) into the designated solid hazardous waste container. Use spark-proof tools and minimize dust generation.[11]

    • Action (Contaminated Labware): All disposable items that have come into contact with piperazine fumarate, such as gloves, pipette tips, and wipes, must be placed in the same designated container.[11]

    • Action (Liquid Waste): Collect solutions containing piperazine fumarate in a separate, clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless approved by your institution's Environmental Health & Safety (EHS) department.[9]

    • Rationale: Segregating waste streams prevents dangerous chemical reactions. Piperazine is incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[10][12]

  • Temporary Storage:

    • Action: Keep the sealed waste container in a designated, cool, dry, and well-ventilated secondary containment area.[11] This area should be away from incompatible materials and sources of ignition.[4][10]

    • Rationale: Safe temporary storage minimizes the risk of spills, reactions, and exposure to personnel prior to final disposal.

  • Final Disposal:

    • Action: Arrange for waste collection by a licensed and approved hazardous waste disposal company.[7][9][11] Provide them with the Safety Data Sheet (SDS) to ensure proper handling.

    • Rationale: Professional disposal is required by law. The recommended disposal method is high-temperature incineration in a chemical incinerator equipped with an afterburner and scrubber, which must be performed by a licensed facility.[9][13]

Emergency Protocol: Managing Spills

In the event of an accidental spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

Protocol 2: Small-Scale Laboratory Spill Cleanup
  • Evacuate and Alert: Immediately alert personnel in the vicinity. If the spill is large or generates significant dust, evacuate the area.

  • Remove Ignition Sources: Extinguish any open flames and turn off nearby equipment to prevent ignition of combustible dust.[4][10]

  • Don PPE: Wear, at a minimum, double nitrile gloves, a lab coat, chemical safety goggles, and a face shield. For larger spills or where dust is unavoidable, a NIOSH-approved respirator is required.[11]

  • Contain the Spill: Cover the spill with an inert, absorbent material such as sand, vermiculite, or a chemical sorbent.[11] Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Collect the Waste: Carefully sweep or scoop the contaminated absorbent material into your designated hazardous waste container using spark-proof tools.[11]

  • Decontaminate the Area: Wipe the spill area with a suitable decontamination solution, followed by soap and water. Collect all cleaning materials as hazardous waste. Prevent runoff from entering drains.[4]

  • Dispose: Seal the container and manage it as described in the routine disposal protocol.

G cluster_main Chemical Incompatibility A Piperazine Fumarate Waste B Strong Oxidizing Agents (e.g., Nitrates, Perchlorates) A->B DO NOT MIX C Strong Acids (e.g., Sulfuric Acid, HCl) A->C DO NOT MIX D Acid Anhydrides A->D DO NOT MIX E Acid Chlorides A->E DO NOT MIX

Caption: Avoid mixing piperazine waste with these incompatible materials.

Decontaminating "Empty" Containers

An "empty" container that previously held piperazine fumarate is not safe for disposal in regular trash or for recycling until it has been properly decontaminated.[11] Residual powder can still pose a significant hazard.

Protocol 3: Container Decontamination
  • Triple Rinse: In a chemical fume hood, rinse the container three times with a suitable solvent (e.g., water, if appropriate for the subsequent waste stream).

  • Collect Rinsate: Each rinse must be collected as hazardous liquid waste and disposed of according to the procedures outlined above.[11]

  • Deface Label: Once triple-rinsed, obliterate or remove the original label to prevent misidentification.

  • Final Disposal: The decontaminated container can now be disposed of as non-hazardous waste or recycled, in accordance with your institution's policies.

By adhering to these scientifically grounded and procedurally detailed guidelines, you contribute to a culture of safety and responsibility, ensuring that the lifecycle of piperazine fumarate in your laboratory concludes without harm to individuals or the ecosystem.

References

  • Pharmaceutical Waste . (2019). Department of Toxic Substances Control - CA.gov. [Link]

  • Information for Hospitals, Pharmacies and Other Businesses that Have Medicines to Dispose . (2026). US EPA. [Link]

  • Pharmaceutical Waste Management: The Final Pharmaceutical Rule . (2024). Republic Services. [Link]

  • Management Standards for Hazardous Waste Pharmaceuticals . (2015). Regulations.gov. [Link]

  • Management of Hazardous Waste Pharmaceuticals . (2026). US EPA. [Link]

  • Piperazine - information sheet . (2024). Canada.ca. [Link]

  • Hazard Summary: Piperazine . New Jersey Department of Health. [Link]

  • Piperazine salts: Human health tier II assessment . (2018). Australian Department of Health and Aged Care. [Link]

Sources

Handling

Personal protective equipment for handling Piperazine fumarate

Handling Piperazine fumarate requires a rigorous, scientifically grounded approach to laboratory safety. Widely utilized as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) such as the antidep...

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Author: BenchChem Technical Support Team. Date: April 2026

Handling Piperazine fumarate requires a rigorous, scientifically grounded approach to laboratory safety. Widely utilized as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) such as the antidepressant vortioxetine[1], this compound presents specific physicochemical hazards.

As an Application Scientist, I have designed this guide to move beyond basic compliance. By understanding the mechanistic causality behind each safety requirement, your laboratory can implement self-validating protocols that protect personnel, maintain chemical integrity, and streamline operations.

Hazard Profile & Mechanistic Causality

Piperazine fumarate is a salt composed of a cyclic secondary diamine (piperazine) and a dicarboxylic acid (fumaric acid). While the salt form is more stable than free-base piperazine, it retains critical hazard profiles that dictate our Personal Protective Equipment (PPE) choices:

  • Respiratory and Dermal Sensitization: The piperazine moiety is a known sensitizer. Causality: The secondary amines in piperazine act as nucleophiles. When aerosolized dust contacts the slightly acidic moisture of human skin or the respiratory tract, it induces localized pH shifts and binds to surface proteins. This protein denaturation triggers an immune response, leading to allergic contact dermatitis or occupational asthma.

  • Ocular Irritation: Fumaric acid derivatives and piperazine salts are severe eye irritants. Causality: Dissolution of the salt in the aqueous environment of the cornea causes rapid osmotic and pH imbalances, potentially leading to micro-abrasions or chemical burns.

Quantitative PPE Specifications

To mitigate these risks, personnel must utilize PPE specifically rated for alkaline organic salts and fine particulates.

Table 1: Quantitative PPE Specifications for Piperazine Fumarate

PPE CategorySpecificationQuantitative StandardMechanistic Rationale
Eye Protection Chemical Splash GogglesANSI Z87.1+ (D3 rating)Forms a complete seal around the eyes, preventing alkaline dust from contacting ocular moisture and causing localized pH spikes.
Dermal (Hands) Nitrile Gloves≥ 0.11 mm thickness, EN 374Nitrile provides superior chemical resistance against amine penetration compared to latex, preventing dermal sensitization.
Respiratory Particulate RespiratorN95 or P100 (NIOSH)Filters >95% to 99.9% of airborne particles ≥ 0.3 µm. Milled API powders often fall below 10 µm, allowing deep alveolar penetration if unfiltered.
Dermal (Body) Flame-Resistant Lab CoatNFPA 2112 compliantPrevents particulate accumulation on street clothes. FR material protects against static ignition during powder transfer.

Operational Handling Plan

Every protocol must be a self-validating system. The following workflow ensures that containment is verified before any chemical exposure occurs.

Methodology 1: Controlled Weighing and Transfer
  • Verification of Containment: Activate the Ventilated Balance Enclosure (VBE) or chemical fume hood.

    • Self-Validation: Verify a face velocity of 80–100 feet per minute (fpm) using a calibrated anemometer before opening the container. Do not proceed if the continuous flow alarm triggers.

  • Static Dissipation: Ground all metal spatulas and weighing vessels.

    • Mechanistic Rationale: Piperazine fumarate powders accumulate triboelectric charges during transit. Grounding prevents static discharge, which could aerosolize the powder or ignite airborne dust.

  • Primary Transfer: Open the primary chemical container only inside the VBE. Transfer the required mass into a tared, anti-static weigh boat.

  • Secondary Containment: Seal the weigh boat inside a secondary zip-top bag or a capped transport vessel before removing it from the VBE for transport to the reaction hood.

Spill Management and Disposal Plan

Disposal of Piperazine fumarate must comply with P501 standards, which mandate routing contents to an approved waste treatment facility rather than standard sink disposal[2]. The compound exhibits aquatic toxicity and must be isolated.

Methodology 2: Spill Mitigation and Decontamination
  • Immediate Isolation: Evacuate personnel from the immediate vicinity.

    • Self-Validation: Check the laboratory's pressure monitor to ensure the room maintains negative pressure relative to the hallway, preventing dust migration.

  • PPE Escalation: Responders must don a P100 particulate respirator and double nitrile gloves before re-entering the area.

  • Dust Suppression (The "Damp Method"): Lightly mist the spilled powder with a 1% acetic acid solution (or water if acid is unavailable).

    • Mechanistic Rationale: Dry sweeping aerosolizes sensitizing particles. Misting agglomerates the powder. The mild acid neutralizes the alkaline piperazine moiety, reducing its volatility and dermal absorption potential.

  • Collection: Use a non-sparking, disposable scraper to collect the agglomerated paste. Place it into a high-density polyethylene (HDPE) hazardous waste container.

  • Surface Decontamination: Wipe the affected surface with the 1% acetic acid solution, followed by a distilled water rinse to remove residual salts.

    • Self-Validation: Test the surface with pH indicator paper to confirm complete neutralization (target pH 6.5–7.5).

Operational Workflow Visualization

The following diagram outlines the logical decision tree for routine handling versus emergency spill response.

G Start Pre-Operational Assessment (Ventilation & PPE Check) Decision Operation Type Start->Decision Routine Routine Weighing & Transfer (Inside VBE / Fume Hood) Decision->Routine Normal Workflow Spill Accidental Powder Spill Decision->Spill Spill Event Dissolution Controlled Dissolution (Anti-static tools) Routine->Dissolution RoutineWaste Aqueous/Organic Waste (P501 Compliant Disposal) Dissolution->RoutineWaste Evac Evacuate Area & Don P100 Respirator Spill->Evac Damp Damp Misting (Dust Suppression) & Sweep Evac->Damp SolidWaste Hazardous Solid Waste (Sealed Container) Damp->SolidWaste

Piperazine Fumarate Safe Handling and Spill Response Workflow.

References

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 23658413, 1-[2-(2,4-Dimethyl-phenylsulfanyl)-phenyl]-piperazine fumarate." PubChem. Available at:[Link]

  • Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment Standards (29 CFR 1910.132)." U.S. Department of Labor. Available at:[Link]

Sources

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